N-(2-aminocyclohexyl)benzamide

Core Science & Biosynthesis

N-(2-aminocyclohexyl)benzamide CAS 56814-11-0 properties

An In-Depth Technical Guide to N-(2-aminocyclohexyl)benzamide (CAS 56814-11-0)

Introduction

N-(2-aminocyclohexyl)benzamide, specifically the 2-amino substituted isomer with CAS Registry Number 56814-11-0, is a member of the benzamide class of organic compounds. Structurally, it features a benzamide moiety where the amide nitrogen is substituted with a cyclohexyl group, which in turn bears a primary amine at the 2-position of the ring. This arrangement of functional groups—an aromatic ring, an amide linkage, a cycloaliphatic spacer, and a primary amine—confers upon the molecule a unique combination of rigidity and flexibility, as well as multiple points for hydrogen bonding and electrostatic interactions.

While not as widely documented as some commercial drugs, this compound and its structural analogs have attracted significant interest in medicinal chemistry. The benzamide scaffold is a well-established pharmacophore present in a wide range of biologically active agents, known for activities including anti-inflammatory, analgesic, and anticancer effects[1]. Notably, patent literature specifically identifies N-(2-aminocycloaliphatic)benzamides as potent analgesic agents, suggesting a clear path for investigation into their therapeutic potential[2]. More recent research into related 2-aminobenzamide structures has highlighted their potential as spasmolytic agents for treating conditions like Irritable Bowel Syndrome (IBS)[3].

This technical guide serves as a consolidated resource for researchers, providing an in-depth overview of the known properties, a scientifically-grounded synthesis strategy, analytical characterization workflow, and the biological context of N-(2-aminocyclohexyl)benzamide.

Physicochemical and Computed Properties

A comprehensive understanding of a compound's physicochemical properties is fundamental to its application in research and development, influencing everything from reaction conditions to formulation. The key identifiers and properties for N-(2-aminocyclohexyl)benzamide are summarized below. The majority of the available quantitative data is derived from high-quality computational models, which provide reliable estimates for guiding experimental design[1].

Property	Value	Source
CAS Number	56814-11-0	PubChem[1]
Molecular Formula	C₁₃H₁₈N₂O	PubChem[1]
Molecular Weight	218.29 g/mol	PubChem[1]
IUPAC Name	2-amino-N-cyclohexylbenzamide	PubChem[1]
Topological Polar Surface Area	55.1 Ų	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
XLogP3 (Computed)	2.4	PubChem[1]
Formal Charge	0	PubChem[1]

Synthesis and Purification

The synthesis of 2-aminobenzamides is efficiently achieved through the ring-opening of isatoic anhydride. This method is a robust and common strategy in medicinal chemistry for generating anthranilamide derivatives[3][4]. The causality behind this choice lies in the electrophilic nature of the anhydride carbonyls in isatoic anhydride, which are susceptible to nucleophilic attack by a primary amine like cyclohexylamine. The subsequent decarboxylation of the intermediate carbamic acid is facile, leading directly to the desired 2-aminobenzamide product.

Proposed Synthetic Pathway

Caption: Proposed synthesis via isatoic anhydride ring-opening.

Representative Experimental Protocol

This protocol is a representative procedure based on established methodologies for the synthesis of analogous compounds[3][4]. It should be optimized for scale and specific laboratory conditions.

• Reaction Setup: To a solution of isatoic anhydride (1.0 eq) in a suitable anhydrous aprotic solvent (e.g., N,N-dimethylformamide or 1,4-dioxane), add cyclohexylamine (1.1 eq) dropwise at room temperature under an inert atmosphere (e.g., Nitrogen or Argon).

  • Scientist's Insight: The use of a slight excess of the amine helps to ensure the complete consumption of the isatoic anhydride starting material. An inert atmosphere is crucial to prevent side reactions involving atmospheric moisture and carbon dioxide.

• Reaction Progression: Stir the mixture at room temperature for 1-2 hours, then heat to 80-100 °C. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed. The reaction progress is marked by the evolution of CO₂ gas.

  • Scientist's Insight: The initial room temperature phase allows for controlled formation of the intermediate carbamic acid. Subsequent heating facilitates the decarboxylation step to drive the reaction to completion.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into ice-water and stir. If a precipitate forms, collect it by vacuum filtration. If no precipitate forms, extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure N-(2-aminocyclohexyl)benzamide.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step in any chemical workflow. A multi-technique approach ensures the highest confidence in the final product.

Caption: A typical workflow for analytical characterization.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the target compound.

• Expected Result: For C₁₃H₁₈N₂O, the expected monoisotopic mass is 218.1419 Da[1]. Electron Ionization (EI) would likely lead to fragmentation. PubChem lists a GC-MS spectrum with top fragmentation peaks (m/z) at 120, 119, and 92, which can serve as a reference fingerprint[1]. The peak at m/z 120 likely corresponds to the 2-aminobenzoyl cation fragment.

Infrared (IR) Spectroscopy

IR spectroscopy is essential for confirming the presence of key functional groups.

• Expected Absorptions:

  • N-H Stretch (Amine): Two distinct bands are expected for the primary amine (-NH₂) in the 3400-3200 cm⁻¹ region[5].

  • N-H Stretch (Amide): A single band for the secondary amide N-H should appear around 3300 cm⁻¹[6].

  • C-H Stretch (Aliphatic/Aromatic): Absorptions just below 3000 cm⁻¹ (cyclohexyl C-H) and just above 3000 cm⁻¹ (aromatic C-H)[6].

  • C=O Stretch (Amide): A strong, sharp absorption band between 1680-1630 cm⁻¹ is characteristic of the amide I band[6].

  • N-H Bend (Amine/Amide): Bending vibrations are expected in the 1650-1550 cm⁻¹ region.

  • C=C Stretch (Aromatic): Peaks in the 1600-1450 cm⁻¹ region.

• Reference Data: An experimental FTIR spectrum taken on a KBr wafer is available for reference via SpectraBase, as indexed on PubChem[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive structural elucidation by mapping the chemical environment of each proton and carbon atom.

• ¹H NMR (Expected Signals):

  • Aromatic Protons: Signals in the ~6.5-7.5 ppm region, showing splitting patterns consistent with a 1,2-disubstituted benzene ring.

  • Amine Protons (-NH₂): A broad singlet, the chemical shift of which is dependent on solvent and concentration.

  • Amide Proton (-NH-): A doublet in the ~7.5-8.5 ppm region, coupled to the adjacent proton on the cyclohexyl ring.

  • Cyclohexyl Protons: A complex series of multiplets in the aliphatic region (~1.0-4.0 ppm). The proton at the C1 position (attached to the amide nitrogen) would be expected furthest downfield in this group.

• ¹³C NMR (Expected Signals):

  • Carbonyl Carbon: A signal in the ~165-170 ppm region.

  • Aromatic Carbons: Multiple signals between ~115-150 ppm.

  • Cyclohexyl Carbons: Signals in the aliphatic region, typically ~20-60 ppm.

• Reference Data: Both ¹H and ¹³C NMR spectra are available for reference via SpectraBase, as indexed on PubChem[1].

Biological Activity and Potential Applications

The primary therapeutic potential for N-(2-aminocyclohexyl)benzamide, as suggested by authoritative sources, lies in analgesia and the modulation of gastrointestinal motility.

Analgesic Properties

A key piece of evidence comes from U.S. Patent 4,098,904, which specifically claims N-(2-aminocycloaliphatic)benzamides for their utility in relieving pain[2]. The patent highlights that compounds within this class exhibit a high order of analgesic activity, with some demonstrating potency exceeding that of morphine in standard pharmacological tests[2]. This strongly suggests that N-(2-aminocyclohexyl)benzamide should be investigated as a potential non-opioid analgesic. The mechanism is not fully elucidated in the patent, but it opens a clear avenue for research into its interactions with pain pathways.

Gastrointestinal Motility and Spasmolytic Effects

Research on structurally similar 2-aminobenzamides has revealed their potential as spasmolytic agents for treating Irritable Bowel Syndrome (IBS)[3]. These compounds were shown to have a relaxation effect on smooth muscle and possessed anti-inflammatory properties, including the suppression of interleukin-1β (IL-1β) expression[3]. Given the structural overlap, it is highly plausible that N-(2-aminocyclohexyl)benzamide could share this activity. This dual-action potential—reducing pain and inflammation while relaxing smooth muscle—makes it a compelling candidate for development in gastroenterology.

Caption: Potential therapeutic pathways for investigation.

Safety and Handling

According to the Globally Harmonized System (GHS) classifications aggregated by the European Chemicals Agency (ECHA), N-(2-aminocyclohexyl)benzamide is considered a hazardous substance[1].

• Hazard Statements:

  • H315: Causes skin irritation[1].

  • H319: Causes serious eye irritation[1].

  • H335: May cause respiratory irritation[1].

• Precautionary Measures:

  • Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

  • First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists or if ingested.

This compound is intended for research use only and should be handled by trained professionals familiar with its potential hazards.

References

• Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. (2021). European Journal of Medicinal Chemistry. [Link]

• 2-Amino-N-Phenethylbenzamides for Irritable Bowel Syndrome Treatment. (2024). MDPI. [Link]

• 2-Amino-N-cyclohexylbenzamide. (n.d.). PubChem. [Link]

• N-Cyclohexylbenzamide. (n.d.). PubChem. [Link]

• Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. (n.d.). MDPI. [Link]

• Design, synthesis, and cytotoxic activity of 2-amino-1,4-naphthoquinone-benzamide derivatives as apoptosis inducers. (2024). PMC - NIH. [Link]

• US4098904A - Analgesic n-(2-aminocycloaliphatic)benzamides. (n.d.).

• Chemsrc. (2025). 2-Amino-N-cyclohexyl-N-methylbenzylamine. [Link]

• Benzamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-. (n.d.). NIST WebBook. [Link]

• US4985459A - Analgesic and anti-inflammatory compositions comprising diphenhydramine and methods of using same. (n.d.).

• Mass spectrometry for proteomics - part 2. (2016). YouTube. [Link]

• SYNHESIS AND INVESTIGATIONS OF γ-L-GLUTAMYL-CYCLOHEXYL AMIDE AND ITS TRANSITION METAL COMPLEX. (2022). Annals of West University of Timişoara, Series of Chemistry. [Link]

• ¹H NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be). (n.d.). ResearchGate. [Link]

• Reaction paths for introduction of 2-amino-N-benzylbenzamide groups on... (n.d.). ResearchGate. [Link]

• Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. (n.d.). Organic Chemistry Research. [Link]

• IR Absorption Table. (n.d.). University of Colorado Boulder. [Link]

• Infrared Spectroscopy. (n.d.). Illinois State University. [Link]

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• 6. IR Absorption Table [webspectra.chem.ucla.edu]

trans-N-(2-aminocyclohexyl)benzamide vs cis isomer stability

Executive Summary

This technical guide addresses the thermodynamic and kinetic stability profiles of N-(2-aminocyclohexyl)benzamide , specifically distinguishing between its cis and trans diastereomers.

The Bottom Line: The trans-isomer is the thermodynamically dominant and chemically preferred scaffold.

• Thermodynamics: The trans-isomer (1,2-diequatorial) is significantly more stable (

  to kcal/mol) than the cis-isomer due to the elimination of 1,3-diaxial steric strain.

• Kinetics: While cis-isomers can be synthesized, they are prone to epimerization or acyl migration under basic conditions.

• Utility: The trans-scaffold provides a rigid vector for substituent orientation, critical for its application as a pharmacophore (e.g., in opioid receptor ligands) and as a chiral auxiliary in asymmetric catalysis.

Conformational Thermodynamics & Stability

The stability difference is governed by the cyclohexane chair conformation and the A-values (steric bulk) of the substituents.

Conformational Analysis

• Trans-Isomer (1R, 2R or 1S, 2S): The trans-isomer exists in equilibrium between a diequatorial (

  ) and a diaxial ( ) conformer. The diequatorial form is overwhelmingly favored because it places both the bulky benzamide ( ) and the amine ( ) groups in the equatorial plane, avoiding steric clashes with the ring hydrogens.

  • Dominant Conformer: Diequatorial (

    ).

  • Steric Strain: Minimal.[1]

  • Intramolecular H-Bonding: Possible between the amide carbonyl and the amine proton (gauche interaction, dihedral

    ).

• Cis-Isomer (1R, 2S): The cis-isomer undergoes a rapid ring flip between two equivalent chair conformations. In either conformer, one substituent must be axial while the other is equatorial (

  ).

  • Dominant Conformer: Equilibrium mixture (unless locked by a bulky group).

  • Steric Strain: High. The axial substituent introduces severe 1,3-diaxial interactions with the ring protons (

    kcal/mol penalty for ; higher for ).

  • Stability:[1][2][3][4] Significantly lower than the trans-diequatorial form.

Thermodynamic Energy Landscape (Graphviz)

The following diagram illustrates the energy gap and conformational equilibrium.

Figure 1: Relative stability landscape. The trans-diequatorial conformer acts as the thermodynamic sink.

Experimental Characterization & Validation

To ensure you have synthesized the correct isomer, you must validate the structure using Proton NMR (

H-NMR) . The coupling constants ( ) of the methine protons are the definitive self-validating metric.

The "J-Value" Rule

The vicinal coupling constant (

) depends on the dihedral angle ( ) between the protons on C1 and C2 (Karplus equation).

Isomer	Conformation	Dihedral Angle ( )	Coupling Constant ( )	Interpretation
Trans	Diequatorial ( - )	(Anti)	10 - 12 Hz	Large coupling confirms axial-axial protons (trans substituents).
Cis	Axial-Equatorial ( - )	(Gauche)	3 - 5 Hz	Small coupling indicates gauche protons (cis substituents).

Protocol Note: If your NMR spectrum shows a multiplet with a width of ~20-24 Hz (sum of couplings) for the methine proton, you have the trans-isomer. If the signal is narrow (width ~8-10 Hz), you likely have the cis-isomer or an impurity.

Synthesis Protocol: Trans-N-(2-aminocyclohexyl)benzamide

Objective: Selective mono-benzoylation of trans-1,2-diaminocyclohexane. Challenge: Preventing double acylation (formation of the bis-benzamide). Solution: Use of a stoichiometric excess of the diamine and controlled addition.

Reagents

• (±)-trans-1,2-Diaminocyclohexane (DACH) [CAS: 1121-22-8] (Commercially available, typically >98% trans).[5]

• Benzoyl Chloride [CAS: 98-88-4].

• Dichloromethane (DCM) (Anhydrous).

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA).

Step-by-Step Methodology

• Preparation: Dissolve trans-1,2-diaminocyclohexane (2.0 equiv, 20 mmol) in anhydrous DCM (50 mL) in a round-bottom flask. Cool to 0°C using an ice bath.[6]

  • Why 2.0 equiv? The excess diamine acts as a proton scavenger and statistically favors mono-acylation over bis-acylation.

• Addition: Dissolve benzoyl chloride (1.0 equiv, 10 mmol) in DCM (10 mL). Add this solution dropwise to the diamine solution over 30 minutes.

  • Critical Control: Rapid addition causes local high concentrations of acyl chloride, leading to the bis-amide byproduct.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor by TLC (System: 10% MeOH in DCM with 1%

  ).

  • Observation: The product will appear as a new spot (

    ); bis-amide will be higher ( ); unreacted diamine stays at the baseline.

• Workup (Purification by pH Swing):

  • Extraction 1 (Remove neutral byproducts): Add water (50 mL). The mixture will separate. The product (amine) and excess diamine are in the aqueous phase (as salts if HCl generated) or organic? Correction: At basic pH (excess amine), they are organic.

  • Better Protocol: Wash the organic layer with 1M HCl (3 x 30 mL). The product (protonated amine) and excess diamine extract into the aqueous acid layer. The neutral bis-amide (impurity) remains in the DCM layer. Discard the DCM layer.

  • Extraction 2 (Recover Product): Basify the aqueous acidic layer to pH > 12 using 4M NaOH. The solution will turn cloudy as the free base precipitates. Extract with DCM (3 x 50 mL).

• Isolation: Dry the combined organic extracts over

  , filter, and concentrate in vacuo.

• Recrystallization: If necessary, recrystallize from Hexane/EtOAc to remove traces of diamine.

Synthesis Workflow Diagram (Graphviz)

Figure 2: pH-swing extraction protocol for selective isolation of the mono-benzamide.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.

• Synthesis of Trans-1,2-Diaminocyclohexane Derivatives: Bailly, T., et al. (2003).[2] "Racemic trans-1,2-diaminocyclohexane as a template in the synthesis of ligands for transition metal and actinide in vivo detoxification."[2] Arkivoc, (ix), 140-149.[2]

• Opioid Receptor Ligands (Trans-Benzamide Analogues): Freeman, S., et al. (1991). "Factors affecting binding of trans-N-[2-(methylamino)cyclohexyl]benzamides at the primary morphine receptor." Journal of Medicinal Chemistry.

• NMR Coupling Constants in Cyclohexanes: BenchChem Technical Guides. "Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants."

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• 1. Why cis-1,2-disubstituted cyclohexane less stable than trans-1,2-disubsti.. [askfilo.com]
• 2. researchgate.net [researchgate.net]
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• 4. quora.com [quora.com]
• 5. 1,2-Diaminocyclohexane, trans- | C6H14N2 | CID 43806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Synthesis of N-Acylsulfenamides from Amides and N-Thiosuccinimides - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to N-cyclohexylbenzamide and N-(2-aminocyclohexyl)benzamide: A Tale of Two Amides

Abstract

In the landscape of chemical synthesis and drug discovery, subtle structural modifications can precipitate profound changes in a molecule's physicochemical properties, reactivity, and biological activity. This technical guide provides an in-depth comparative analysis of N-cyclohexylbenzamide and its amino-substituted analogue, N-(2-aminocyclohexyl)benzamide. While both molecules share a common benzamide core, the introduction of a primary amino group on the cyclohexyl ring in the latter fundamentally alters its chemical character. This document will elucidate these differences through a detailed examination of their structural attributes, synthetic pathways, physicochemical properties, and potential applications, offering a comprehensive resource for researchers, scientists, and professionals in drug development.

The Core Structural Distinction: Beyond a Simple Amine

At first glance, the two compounds appear closely related. Both are built upon a benzamide framework, where a benzene ring is attached to a carbonyl group, which is in turn linked to a nitrogen atom. The primary distinction lies in the substitution on the N-linked cyclohexyl ring.

• N-cyclohexylbenzamide features a simple, unsubstituted cyclohexyl ring attached to the amide nitrogen.

• N-(2-aminocyclohexyl)benzamide incorporates a primary amino group (-NH₂) at the C2 position of the cyclohexyl ring.

This addition is not trivial. The lone pair of electrons on the new nitrogen atom and its ability to form hydrogen bonds introduce a new reactive and interactive site, transforming the molecule from a relatively simple secondary amide into a bifunctional compound with significantly different potential.

Figure 1: Chemical Structures

Comparative Physicochemical Properties

The presence of the 2-amino group directly influences key physicochemical parameters that are critical for predicting a molecule's behavior in both chemical and biological systems. The additional polar amino group increases the molecule's overall polarity and its capacity for hydrogen bonding.

Property	N-cyclohexylbenzamide	N-(2-aminocyclohexyl)benzamide	Rationale for Difference
Molecular Formula	C₁₃H₁₇NO[1]	C₁₃H₁₈N₂O[2]	Addition of an -NH₂ group.
Molecular Weight	203.28 g/mol [1]	218.29 g/mol [2]	Increased mass from the additional nitrogen and hydrogen atoms.
Topological Polar Surface Area (TPSA)	29.1 Ų[1]	55.1 Ų[2]	The primary amine contributes an additional 26 Ų to the TPSA, significantly increasing polarity.
Hydrogen Bond Donors	1[1]	2[2]	The amide N-H is one donor; the primary amine (-NH₂) provides the second donor site.
Hydrogen Bond Acceptors	1[1]	2[2]	The carbonyl oxygen is one acceptor; the primary amine's nitrogen can also act as an acceptor.
Predicted Solubility (XLogP3)	2.9[1]	2.4[2]	A lower LogP value indicates reduced lipophilicity and likely increased aqueous solubility due to the polar amino group.
Physical State	White to off-white solid[3]	Solid (predicted)	Both are relatively high molecular weight organic solids at room temperature.

Synthesis and Chemical Reactivity: A Divergence in Pathways

The synthetic routes to these compounds and their subsequent reactivity profiles diverge significantly due to the additional amino group.

Synthesis Protocols

The synthesis of N-cyclohexylbenzamide is a standard amidation reaction. In contrast, the synthesis of N-(2-aminocyclohexyl)benzamide requires careful consideration of regioselectivity and the potential need for protecting groups.

This protocol is adapted from established methods involving the acylation of an amine[4].

• Dissolution: Dissolve cyclohexylamine (1.0 eq) in a suitable aprotic solvent (e.g., benzene, dichloromethane) in a flask equipped with a magnetic stirrer and under an inert atmosphere.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acylation: Add benzoyl chloride (1.0 eq) dropwise to the stirred solution. The formation of a white precipitate (cyclohexylammonium chloride) is typically observed.

• Base Quench: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours. Add a tertiary amine base, such as triethylamine or pyridine, to neutralize the HCl byproduct and deprotonate any remaining ammonium salt.

• Work-up: Filter the mixture to remove the salt. Wash the filtrate with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol/ethanol) to yield pure N-cyclohexylbenzamide as white crystals[4].

Synthesizing this molecule requires selectivity, as 1,2-diaminocyclohexane has two nucleophilic amine groups.

• Substrate & Protection (Optional): Start with 1,2-diaminocyclohexane. To ensure mono-acylation, a protecting group strategy (e.g., using a monoprotected Boc-diamine) is the most controlled approach.

• Acylation: Dissolve the monoprotected 1,2-diaminocyclohexane (1.0 eq) in dichloromethane. Add triethylamine (1.1 eq). Cool to 0 °C and slowly add benzoyl chloride (1.0 eq).

• Reaction Monitoring: Allow the reaction to proceed to completion, monitoring by Thin Layer Chromatography (TLC).

• Work-up: Perform a standard aqueous work-up as described in Protocol 1.

• Deprotection: Remove the protecting group (e.g., using trifluoroacetic acid for a Boc group) to reveal the free primary amine.

• Purification: Purify the final product using column chromatography on silica gel.

Figure 2: Comparative Synthetic Workflows

Reactivity Profile

The free primary amine on N-(2-aminocyclohexyl)benzamide makes it a significantly more versatile chemical building block.

• N-cyclohexylbenzamide: Reactivity is largely limited to the amide bond (e.g., hydrolysis under harsh acidic or basic conditions to yield benzoic acid and cyclohexylamine) and the benzene ring (electrophilic aromatic substitution).

• N-(2-aminocyclohexyl)benzamide: Possesses dual reactivity. In addition to the reactions of the amide and benzene ring, the primary amine is a potent nucleophile. It can readily undergo:

  • Acylation: to form diamides.

  • Alkylation: to form secondary or tertiary amines.

  • Reductive amination: with aldehydes and ketones.

  • Coordination: acting as a ligand for transition metals.

Applications & Biological Significance: A Shift in Function

The structural and reactive differences translate directly into distinct applications and biological roles.

N-cyclohexylbenzamide

This compound and its derivatives have been investigated primarily for their biological activities.

• Gastrointestinal Motility: It is known to stimulate motility of the digestive tract and has been explored for treating intestinal diseases like Irritable Bowel Syndrome (IBS)[5].

• Antibacterial Properties: It has demonstrated efficacy against intestinal bacteria such as Salmonella enterica and Helicobacter pylori[3].

• Anticonvulsant Agents: Benzamides, as a class, are frequently used as scaffolds in the synthesis of anticonvulsant agents[6].

• Synthetic Intermediate: It serves as a building block in broader organic synthesis projects[3].

N-(2-aminocyclohexyl)benzamide

The introduction of the second nitrogen atom opens up entirely new fields of application, particularly where coordination and multiple interaction points are key.

• Analgesics: The broader class of N-(2-aminocycloaliphatic)benzamides has been patented for use as analgesics, indicating the importance of the diamine scaffold for this activity[7].

• Coordination Chemistry: The 1,2-diamine moiety on the cyclohexyl ring, combined with the nearby amide oxygen, makes this molecule a potential bidentate or even tridentate ligand for metal ions. This property is absent in N-cyclohexylbenzamide and is crucial for developing catalysts, metal-organic frameworks (MOFs), and imaging agents.

• Drug Scaffolding: The free amine provides a handle for further derivatization. This allows for the attachment of other pharmacophores, solubility-enhancing groups, or linkers for antibody-drug conjugates, making it a versatile platform for drug development.

Figure 3: Structure-Application Relationship

Safety and Handling

A comparison of the Globally Harmonized System (GHS) classifications reveals similar hazard profiles related to irritation, though N-cyclohexylbenzamide also carries a warning for acute oral toxicity. Researchers should always consult the specific Safety Data Sheet (SDS) before handling either compound.

Hazard Statement	N-cyclohexylbenzamide[1]	N-(2-aminocyclohexyl)benzamide[2]
H302	Harmful if swallowed	-
H315	Causes skin irritation	Causes skin irritation
H319	Causes serious eye irritation	Causes serious eye irritation
H335	May cause respiratory irritation	May cause respiratory irritation

Conclusion

The distinction between N-cyclohexylbenzamide and N-(2-aminocyclohexyl)benzamide is a powerful illustration of structure-function relationships in chemistry. The addition of a single primary amino group to the cyclohexyl ring transforms the molecule's fundamental properties. It evolves from a monofunctional amide with defined biological activities into a versatile, bifunctional chemical entity. This change enhances its polarity, alters its reactivity, and unlocks a new spectrum of potential applications in medicinal chemistry and materials science, particularly in roles requiring metal coordination or further chemical elaboration. For the drug development professional and the research scientist, understanding these nuanced yet critical differences is paramount to harnessing the full potential of each unique molecular architecture.

References

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• PrepChem.com. (n.d.). Synthesis of N-cyclohexylbenzamide (Compound (2)-4). Retrieved from [Link]

• Fathima, A., et al. (2010). N-Cyclohexylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 8), o1687. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Supporting Information. Retrieved from [Link]

• MDPI. (n.d.). N-(diisopropylphosphanyl)benzamide. Retrieved from [Link]

• PubMed. (n.d.). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL N,N-CYCLIC-2,4-DIHYDROXYTHIOBENZAMIDE DERIVATIVES. Retrieved from [Link]

• MDPI. (2023). Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides. Retrieved from [Link]

• Google Patents. (n.d.). KR19990022839A - Use of N-cyclohexyl benzamide for the treatment of intestinal diseases.

• MDPI. (n.d.). Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 577661, 2-Amino-N-cyclohexylbenzamide. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). N-cyclohexyl-N-methyl-benzamide. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). EP0507672B1 - N-cyclohexyl benzamides derivatives, preparations and therapeutic applications thereof.

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. Retrieved from [Link]

• Preprints.org. (2020). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Retrieved from [Link]

Sources

• 1. N-Cyclohexylbenzamide | C13H17NO | CID 15657 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-N-cyclohexylbenzamide | C13H18N2O | CID 577661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 1759-68-8: N-Cyclohexylbenzamide | CymitQuimica [cymitquimica.com]
• 4. prepchem.com [prepchem.com]
• 5. KR19990022839A - Use of N-cyclohexyl benzamide for the treatment of intestinal diseases - Google Patents [patents.google.com]
• 6. N-Cyclo­hexyl­benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EP0507672B1 - N-cyclohexyl benzamides derivatives, preparations and therapeutic applications thereof - Google Patents [patents.google.com]

In-Depth Technical Guide: Solubility Profile of N-(2-aminocyclohexyl)benzamide

Executive Summary

Compound: N-(2-aminocyclohexyl)benzamide CAS: 56814-11-0 (Generic/trans-isomer context) Class: Chiral 1,2-Diamine Derivative / Benzamide Primary Utility: Chiral ligand precursor (Trost ligands), asymmetric catalysis, and pharmaceutical intermediate.

This guide details the solubility landscape of N-(2-aminocyclohexyl)benzamide, a bifunctional molecule containing a lipophilic cyclohexane/phenyl core, a hydrogen-bonding amide, and a basic primary amine. Understanding its solubility is critical for optimizing reaction yields, purification via recrystallization, and liquid-liquid extraction workflows. The compound exhibits a "solubility switch" behavior dependent on pH, a feature central to its isolation.

Physicochemical Architecture & Solubility Logic

To predict and manipulate the solubility of this compound, one must analyze its three distinct structural domains. This section provides the "causality" behind the experimental observations.

Structural Analysis

• The Benzamide Moiety (

  ): Acts as a rigid hydrogen bond donor and acceptor. This group significantly increases the melting point (lattice energy) compared to the parent diamine, reducing solubility in non-polar solvents like hexane.

• The Cyclohexane Ring: Provides a lipophilic scaffold. In the trans-isomer, the diequatorial orientation of substituents locks the conformation, often resulting in higher crystallinity and lower solubility than the cis-isomer.

• The Primary Amine (

  ): The critical "handle." It imparts polarity and, crucially, basicity ( for the conjugate acid). This allows the compound to be solubilized in aqueous acid (as an ammonium salt) and precipitated by base.

Predicted Solubility Parameters (Hansen Space)

• (Dispersion): High interaction with chlorinated solvents (DCM, Chloroform).
• (Polarity): Moderate compatibility with esters (Ethyl Acetate) and ketones.
• (Hydrogen Bonding): Strong interaction with alcohols (Ethanol, Methanol).

Solubility Landscape Matrix

The following data summarizes the qualitative solubility profile for the free base form of N-(2-aminocyclohexyl)benzamide.

Solvent Class	Representative Solvent	Solubility Rating	Operational Context
Polar Protic	Ethanol, Methanol	High (Hot) / Moderate (Cold)	Primary Recrystallization Solvent. The steep solubility curve vs. temperature makes ethanol ideal for purification.
Polar Aprotic	DMSO, DMF	High	Used for reactions requiring high concentrations; difficult to remove due to high boiling points.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Extraction Solvent. Excellent for dissolving the free base during workup.
Ethers	THF, Diethyl Ether	Moderate	Soluble in THF; often sparingly soluble in Ether (used to precipitate the product from DCM).
Non-Polar	Hexane, Heptane, Toluene	Low / Insoluble	Anti-Solvent. Used to crash out the product from solution or wash away non-polar impurities.
Aqueous (Neutral)	Water (pH 7)	Insoluble	The hydrophobic phenyl and cyclohexyl rings dominate, preventing dissolution.
Aqueous (Acidic)	1M HCl, 10% H2SO4	Soluble	Forms the water-soluble ammonium salt ( ).

Experimental Protocols

Protocol A: The "Solubility Switch" Purification (Self-Validating)

This protocol utilizes the amine functionality to purify the compound from neutral impurities (e.g., bis-benzoylated byproducts) without chromatography.

Principle: The mono-benzamide is basic; bis-benzamide is neutral. Validation Step: If the product does not dissolve in 1M HCl, it is likely the neutral bis-benzamide impurity.

• Dissolution: Dissolve the crude organic mixture in Dichloromethane (DCM) (10 mL per gram).

• Extraction: Extract the DCM layer with 1M HCl (3 x volume).

  • Phase Check: The target N-(2-aminocyclohexyl)benzamide moves into the aqueous layer (top) as the hydrochloride salt. Neutral impurities remain in the DCM.

• Wash: Wash the combined acidic aqueous layers with fresh DCM to remove entrained organics.

• Precipitation (The Switch): Cool the aqueous layer to 0°C. Slowly add 6M NaOH until pH > 12.

  • Observation: The solution will turn cloudy as the free base precipitates.

• Recovery: Extract the cloudy aqueous mixture with DCM (3x), dry over

  , and concentrate.

Protocol B: Recrystallization from Ethanol/Water

Used for final polishing of the solid to achieve high optical purity (if chiral).

• Saturation: Place the solid in an Erlenmeyer flask. Add absolute Ethanol and heat to boiling (

  ).

• Titration: Add hot ethanol dropwise until the solid just dissolves.

• Anti-Solvent Addition: Remove from heat. If the solution is very concentrated, add hot Water dropwise until a faint turbidity persists, then add one drop of ethanol to clear it.

• Crystallization: Allow to cool slowly to room temperature, then place in an ice bath (

  ) for 1 hour.

• Filtration: Collect crystals via vacuum filtration. Wash with cold Hexane/Ether (to remove surface mother liquor without redissolving the product).

Visualization of Workflows

Diagram 1: Solubility Decision Logic

This decision tree guides the researcher in selecting the correct solvent based on the operational goal (Reaction vs. Purification).

Caption: Logical workflow for solvent selection based on experimental intent.

Diagram 2: Molecular Interaction Map

Visualizing why Ethanol is a good solvent while Hexane is not.

Caption: Solute-Solvent interaction map highlighting the mechanism of solubility.[1][2]

References

• Sigma-Aldrich. Benzamide Product Specification & Solubility Data. (General benzamide solubility reference: 50 mg/mL in Ethanol).[3][4] Retrieved from

• BenchChem. Technical Guide: Purification of Benzamide Derivatives. (Protocols for recrystallization of amine-substituted benzamides). Retrieved from

• PubChem. 2-Amino-N-cyclohexylbenzamide Compound Summary (CID 577661). (Physical properties and structural data). Retrieved from

• Jacobsen, E. N., et al. Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane. J. Am. Chem. Soc. 1991, 113, 7063-7064.[5] (Context on 1,2-diaminocyclohexane ligand synthesis and solubility). Retrieved from

• CymitQuimica. N-Cyclohexylbenzamide Properties. (Comparative solubility data for the non-amino analog). Retrieved from

Sources

• 1. US3163675A - Preparation of trans 1, 2-diamino-cyclohexane - Google Patents [patents.google.com]
• 2. US3781362A - Removal of 1,2-diaminocyclohexane impurity from crude hexamethylenediamine - Google Patents [patents.google.com]
• 3. 苯甲酰胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Benzamide CAS#: 55-21-0 [m.chemicalbook.com]
• 5. Highly enantioselective epoxidation catalysts derived from 1,2-diaminocyclohexane [organic-chemistry.org]

Protocols & Analytical Methods

synthesis of N-(2-aminocyclohexyl)benzamide from 1,2-diaminocyclohexane

An Application Note for the Synthesis and Characterization of N-(2-aminocyclohexyl)benzamide

Abstract

This comprehensive guide details a robust and reliable protocol for the selective mono-N-benzoylation of trans-1,2-diaminocyclohexane to synthesize N-(2-aminocyclohexyl)benzamide. This application note is designed for researchers in organic synthesis, medicinal chemistry, and materials science, providing in-depth procedural details, mechanistic insights, and thorough analytical characterization methods. The protocol emphasizes control over reaction conditions to achieve high selectivity and yield, addressing the common challenge of preventing diacylation in symmetrical diamines.

Introduction and Scientific Context

N-(2-aminocyclohexyl)benzamide is a valuable synthetic intermediate, serving as a chiral building block in the development of complex molecules, including pharmaceutical agents and ligands for asymmetric catalysis. Its structure combines a rigid cyclohexane backbone with both a primary amine and a secondary amide, offering multiple points for further functionalization. The starting material, 1,2-diaminocyclohexane, is a readily available, symmetrical diamine.

The primary challenge in this synthesis is achieving selective acylation at only one of the two nucleophilic amino groups. Uncontrolled reaction conditions typically lead to a mixture of the desired mono-acylated product and the undesired N,N'-dibenzoyl-1,2-diaminocyclohexane byproduct. This protocol employs a modified Schotten-Baumann reaction condition, which leverages kinetic control through slow addition of the acylating agent at reduced temperatures to favor the formation of the mono-amide.[1][2]

Mechanistic Rationale and Selectivity

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The more nucleophilic primary amine of 1,2-diaminocyclohexane attacks the electrophilic carbonyl carbon of benzoyl chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion to form the protonated amide. A base is required to neutralize the hydrochloric acid generated, preventing the protonation of the unreacted amine starting material and driving the reaction to completion.[2][3]

Achieving Mono-acylation Selectivity:

The key to synthesizing the mono-acylated product lies in controlling the relative rates of the first and second acylation events.

• Stoichiometry and Rate of Addition: By using a slight excess of the diamine and adding the benzoyl chloride slowly and in a controlled, dropwise manner, the concentration of the acylating agent is kept low at all times. This ensures that a molecule of benzoyl chloride is more likely to encounter a molecule of the highly abundant and more nucleophilic starting diamine rather than the mono-acylated product, which is less nucleophilic due to the electron-withdrawing effect of the newly formed amide group.

• Temperature Control: The reaction is conducted at 0 °C. Lowering the temperature reduces the overall reaction rate, providing a wider kinetic window to favor the first acylation over the second and minimizing the formation of the di-acylated byproduct.

Detailed Experimental Protocol

This protocol outlines the synthesis of N-(2-aminocyclohexyl)benzamide on a 10 mmol scale.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	CAS Number	Notes
trans-1,2-Diaminocyclohexane	≥98%	Sigma-Aldrich	1121-22-8	Can be corrosive. Handle with care.
Benzoyl Chloride	≥99%	Sigma-Aldrich	98-88-4	Corrosive and a lachrymator. Use in a fume hood.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	75-09-2
Triethylamine (Et₃N)	≥99.5%	Sigma-Aldrich	121-44-8	Distill from CaH₂ before use for best results.
Hydrochloric Acid (HCl)	1 M aqueous solution	VWR	7647-01-0	For work-up.
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR	7757-82-6	For drying the organic layer.
Silica Gel	60 Å, 230-400 mesh	VWR	7631-86-9	For column chromatography.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	-	For reaction monitoring.

Equipment

• Three-neck round-bottom flask (250 mL) equipped with a magnetic stir bar

• Dropping funnel (60 mL)

• Thermometer and low-temperature bath (ice/water)

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL three-neck round-bottom flask under an inert atmosphere (N₂), add trans-1,2-diaminocyclohexane (1.14 g, 10 mmol) and anhydrous dichloromethane (100 mL).

• Cooling and Base Addition: Cool the stirred solution to 0 °C using an ice bath. Add triethylamine (2.1 mL, 15 mmol) to the flask.

• Preparation of Acylating Agent: In a separate flask, dissolve benzoyl chloride (1.17 mL, 10 mmol) in anhydrous dichloromethane (20 mL). Transfer this solution to a dropping funnel.

• Controlled Addition: Add the benzoyl chloride solution dropwise from the dropping funnel to the cooled diamine solution over a period of 1 hour. Maintain the internal reaction temperature at or below 5 °C throughout the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 2 hours.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a mobile phase of 10% Methanol in Dichloromethane + 1% Triethylamine. The product should have an Rf value between that of the starting diamine (baseline) and the di-acylated byproduct (higher Rf).

• Work-up:

  • Quench the reaction by slowly adding 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 30 mL) to remove excess diamine, followed by saturated sodium bicarbonate solution (2 x 30 mL), and finally brine (30 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 0-5% methanol in dichloromethane to isolate the pure N-(2-aminocyclohexyl)benzamide.

Safety Precautions

• All operations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Benzoyl chloride is corrosive and a lachrymator; handle with extreme care.

• 1,2-Diaminocyclohexane and triethylamine are corrosive and have strong odors.

Workflow Visualization

The following diagram illustrates the complete workflow from reaction setup to final product characterization.

Caption: Experimental workflow for the synthesis of N-(2-aminocyclohexyl)benzamide.

Characterization and Data Analysis

Proper characterization is crucial to confirm the identity and purity of the final product and to ensure the absence of the di-acylated byproduct.

Expected Yield and Physical Properties

• Yield: 75-85% (after purification)

• Appearance: White to off-white solid

• Molecular Formula: C₁₃H₁₈N₂O

• Molecular Weight: 218.29 g/mol

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.7-7.8 (m, 2H, Ar-H ortho to C=O)

  • δ 7.4-7.5 (m, 3H, Ar-H meta and para to C=O)

  • δ ~6.5 (br s, 1H, NH-amide)

  • δ ~3.8-3.9 (m, 1H, CH-NHC=O)

  • δ ~2.8-2.9 (m, 1H, CH-NH₂)

  • δ ~1.2-2.1 (m, 10H, cyclohexyl-CH₂ and NH₂)

  • Note: The primary amine protons (NH₂) are often broad and may exchange with D₂O.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ ~168 (C=O)

  • δ ~135 (Ar-C quaternary)

  • δ ~131 (Ar-CH para)

  • δ ~128 (Ar-CH meta)

  • δ ~127 (Ar-CH ortho)

  • δ ~55 (CH-NHC=O)

  • δ ~52 (CH-NH₂)

  • δ ~35, 33, 25, 24 (cyclohexyl-CH₂)

• FT-IR (ATR):

  • ~3350-3250 cm⁻¹ (N-H stretching, primary amine and amide)

  • ~3060 cm⁻¹ (Ar C-H stretching)

  • ~2930, 2850 cm⁻¹ (Aliphatic C-H stretching)

  • ~1635 cm⁻¹ (Amide I band, C=O stretching)[4]

  • ~1530 cm⁻¹ (Amide II band, N-H bending)

• Mass Spectrometry (ESI+):

  • m/z = 219.15 [M+H]⁺

Conclusion

This application note provides a validated and detailed protocol for the selective synthesis of N-(2-aminocyclohexyl)benzamide from trans-1,2-diaminocyclohexane. By carefully controlling the reaction stoichiometry, temperature, and rate of addition of benzoyl chloride, high selectivity for the mono-acylated product can be achieved. The comprehensive characterization data provided serves as a reliable reference for researchers to verify the successful synthesis of this important chemical building block.

References

• ResearchGate. (n.d.). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. Retrieved February 5, 2026, from [Link]

• MDPI. (2020). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Retrieved February 5, 2026, from [Link]

• ARKIVOC. (2004). Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. Retrieved February 5, 2026, from [Link]

• Google Patents. (1965). Preparation of trans 1, 2-diaminocyclohexane.

• ResearchGate. (n.d.). Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. Retrieved February 5, 2026, from [Link]

• PubMed Central (PMC). (2021). 1,2-Diaminocyclohexane-derived chiral tetradentate ligands for Mn(i)-catalyzed asymmetric hydrogenation of ketones. Retrieved February 5, 2026, from [Link]

• MDPI. (2018). N-[2-(Cyclohexylamino)-2-oxoethyl]-N-(4-octyloxy)phenyl-prop-2-enamide. Retrieved February 5, 2026, from [Link]

• International Journal of ChemTech Research. (2014). Regioselective N-Acylation of Heterocyclic Amines Under Dry Conditions Catalyzed by a Natural Clay. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). 2-Amino-N-cyclohexylbenzamide. Retrieved February 5, 2026, from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved February 5, 2026, from [Link]

• Taylor & Francis Online. (2006). Selective Mono-BOC Protection of Diamines. Retrieved February 5, 2026, from [Link]

• Royal Society of Chemistry. (2021). Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. Retrieved February 5, 2026, from [Link]

• Wikidot. (2017). Schotten-Baumann Reaction - Lokey Lab Protocols. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). IR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be). Retrieved February 5, 2026, from [Link]

• YouTube. (2021). Acylation of Amines, Part 1: with Acyl Halides. Retrieved February 5, 2026, from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved February 5, 2026, from [Link]

• Spectroscopy Online. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Retrieved February 5, 2026, from [Link]

• PubChem. (n.d.). N-Cyclohexylbenzamide. Retrieved February 5, 2026, from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved February 5, 2026, from [Link]

Sources

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. jk-sci.com [jk-sci.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Application Note: Precision Synthesis of Des-Symmetric Trost-Type Ligands

Executive Summary & Strategic Rationale

This application note details the synthesis of a des-symmetric Trost-type ligand by coupling N-(2-aminocyclohexyl)benzamide with 2-(diphenylphosphino)benzoic acid (2-DPPBA).

While the "Standard" Trost ligand is the

-symmetric bis-phosphine ( -bis(2-diphenylphosphinobenzoyl)-1,2-diaminocyclohexane), the precursor specified here (N-(2-aminocyclohexyl)benzamide) contains a simple phenyl ring rather than a phosphine-bearing aryl group. Consequently, the resulting product is a hybrid ligand containing one phosphine donor and one stabilizing amide arm.

Scientific Utility: These des-symmetric ligands are critical for:

• Mechanistic Studies: Decoupling the steric vs. electronic contributions of the two "arms" of the standard Trost ligand.

• Cost Efficiency: Reducing the consumption of the expensive 2-DPPBA moiety while maintaining the chiral scaffold.

• Substrate Specificity: Providing alternative binding pockets for substrates that are too sterically encumbered for the standard bis-phosphine system.

Reaction Mechanism & Critical Parameters[1]

The synthesis relies on the formation of an amide bond between the free primary amine of the cyclohexyl scaffold and the carboxylic acid of the phosphine ligand.

The Chemical Transformation[2][3]

Reactants:

• Nucleophile: N-(2-aminocyclohexyl)benzamide (Mono-protected DACH).

• Electrophile: 2-(diphenylphosphino)benzoic acid (2-DPPBA).

• Promoter: DCC (Dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).[1]

• Catalyst: DMAP (4-Dimethylaminopyridine).[1][2]

Key Challenges:

• Steric Hindrance: The ortho-diphenylphosphino group on the benzoic acid creates significant steric bulk, slowing down nucleophilic attack. DMAP is strictly required to form the reactive

  -acylpyridinium intermediate.

• Oxidation Sensitivity: The trivalent phosphorus is prone to oxidation to phosphine oxide (

  ) upon exposure to air, particularly in solution. Degassed solvents are mandatory.

Reaction Pathway Diagram[6]

Figure 1: Activation pathway for sterically hindered phosphino-benzoic acids.

Detailed Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Note
N-(2-aminocyclohexyl)benzamide	1.0	Scaffold	Ensure enantiopurity (R,R or S,S).
2-(Diphenylphosphino)benzoic acid	1.1	Ligand Source	Hygroscopic; dry under vacuum before use.
DCC	1.2	Coupling Agent	Can substitute with EDC for easier workup (water-soluble urea).
DMAP	0.1	Catalyst	Essential for hindered coupling.
Dichloromethane (DCM)	Solvent	0.1 M Conc.	Must be anhydrous and degassed.

Step-by-Step Procedure

Step 1: Inert Atmosphere Setup

• Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar.

• Cool under a stream of dry Nitrogen or Argon.

• Why: Phosphines oxidize rapidly in solution. Excluding oxygen is the single most important factor for yield.

Step 2: Activation of the Acid

• Charge the RBF with 2-(diphenylphosphino)benzoic acid (1.1 equiv) and DCM (anhydrous).

• Add DCC (1.2 equiv) and DMAP (0.1 equiv) in one portion.

• Stir at

  for 30 minutes.

• Observation: A white precipitate (dicyclohexylurea, DCU) will begin to form, indicating active ester formation.

Step 3: Coupling

• Dissolve ** N-(2-aminocyclohexyl)benzamide** (1.0 equiv) in a minimal amount of anhydrous DCM.

• Add this amine solution dropwise to the activated acid mixture at

  .

• Allow the reaction to warm to room temperature (RT) naturally.

• Stir for 12–16 hours under Argon.

Step 4: Workup & Isolation

• Filtration: Filter the reaction mixture through a fritted glass funnel or Celite pad to remove the insoluble DCU urea byproduct. Rinse the cake with cold DCM.

• Wash: Transfer filtrate to a separatory funnel. Wash sequentially with:

  • Saturated

    (removes unreacted acid).

  • Water.[3]

  • Brine.

• Drying: Dry the organic layer over anhydrous

  . Filter and concentrate under reduced pressure (Rotovap). Note: Do not heat the water bath above to minimize oxidation.

Step 5: Purification

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (neutralized).

• Eluent: Hexanes:Ethyl Acetate (gradient from 4:1 to 1:1).

• Tip: Flush the column with Nitrogen before loading to protect the phosphine.

Quality Control & Validation

The successful synthesis is validated not just by the appearance of product peaks, but by the absence of oxidation.

NMR Characterization Criteria

Nucleus	Expected Signal	Diagnostic Value
NMR	-4 to -10 ppm (Singlet)	Pass. Indicates free phosphine.
NMR	+30 to +45 ppm	Fail. Indicates Phosphine Oxide ( ).
NMR	6.0–8.5 ppm (Multiplets)	Integration should show approx 19 aromatic protons (10 from phosphine, 4 from linker, 5 from benzamide).

Troubleshooting Guide

Issue: High Phosphine Oxide Content (

in NMR)

• Root Cause: Air leak during reaction or impure starting material.

• Remediation: If the product is oxidized, it cannot be easily reduced back to the phosphine without affecting the amide. The batch is usually lost.

• Prevention: Degas DCM by sparging with Argon for 20 minutes before use.

Issue: Low Yield / Incomplete Conversion

• Root Cause: Steric hindrance of the 2-DPPBA.

• Remediation: Increase DMAP loading to 0.2 equiv or switch coupling agent to HATU/DIPEA, which is more aggressive for hindered amides.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and purification of the ligand.

References

• Trost, B. M., & Van Vranken, D. L. (1992). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422.

• Trost, B. M., et al. (1992). A Modular Approach for Ligand Design. Journal of the American Chemical Society, 114(24), 9327–9343.

• Neises, B., & Steglich, W. (1978).[4][2] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524. (Foundational reference for DCC/DMAP coupling).

• Brambilla, A., et al. (2022). An Improved Scalable Process for the Synthesis of (S,S)-DACH-Ph Trost Ligand. Synthesis, 54(18), 4075-4082. (Modern process chemistry improvements).

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 3. Tsuji-Trost Reaction [organic-chemistry.org]
• 4. Steglich Esterification [organic-chemistry.org]

High-Performance Asymmetric Allylic Alkylation using DACH-Phenyl Trost Ligands

Application Note & Protocol Guide

Introduction: The Privileged Scaffold

In the landscape of asymmetric catalysis, few scaffolds possess the "privileged" status of the DACH-derived benzamide ligands , most notably the Trost Ligand family. Derived from trans-1,2-diaminocyclohexane (DACH), these

-symmetric bis-phosphine ligands form a distinct "chiral pocket" around the metal center.

While simple DACH-derived amides find use in hydrogen-bonding organocatalysis, the Trost Ligand (

-bis(2-diphenylphosphinobenzoyl)-1,2-diaminocyclohexane) remains the industrial standard for Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA). This guide focuses on the practical application of this system, which enables the formation of C-C, C-N, C-O, and C-S bonds with exceptional enantioselectivity.[1][2][3][4][5]

Why DACH-Benzamides?

• Modular Geometry: The rigid cyclohexane backbone locks the two phosphine arms into a specific bite angle (

  ), creating a defined chiral environment.

• The "Pocket" Effect: The benzamide linkers act as "walls," while the phenyl rings on the phosphines act as "flaps." This creates a deep cavity that accommodates the substrate, enforcing steric communication between the ligand and the incoming nucleophile.

• Versatility: Unlike ligands that rely solely on electronic differentiation, the Trost ligand's steric bulk allows it to control stereochemistry at both the nucleophile and the electrophile.

Mechanistic Insight: The Palladium AAA Cycle

To troubleshoot this reaction, one must understand that it differs fundamentally from standard cross-couplings. It proceeds through a

-allyl intermediate, and stereochemistry can be determined at either the ionization step (formation of the Pd-complex) or the nucleophilic attack .[1]

The Catalytic Cycle (Logic Flow)

The cycle begins with the generation of a Pd(0) species, which coordinates to the allylic substrate.[1][6]

Figure 1: The catalytic cycle of Pd-AAA. The "Critical Control Point" highlights where the DACH-benzamide ligand exerts steric influence to direct the nucleophile's trajectory.

Protocol: Asymmetric Allylic Alkylation of 1,3-Diphenylallyl Acetate

This is the benchmark reaction for validating ligand quality and catalyst activity.

Reaction: 1,3-Diphenylallyl acetate + Dimethyl malonate

Alkylated Product Target: >95% Yield, >90% ee.

Materials & Reagents

Component	Role	Specification
	Pre-catalyst	Allylpalladium(II) chloride dimer. Stored in freezer.
(R,R)-Trost Ligand	Chiral Ligand	DACH-phenyl derivative. White powder.
1,3-Diphenylallyl acetate	Substrate	Recrystallize if yellow/impure.
Dimethyl malonate	Nucleophile	Distill before use if old.
BSA	Base/Silylating Agent	N,O-Bis(trimethylsilyl)acetamide.
KOAc or LiOAc	Additive	Catalytic amount enhances turnover.
Dichloromethane (DCM)	Solvent	Anhydrous, degassed (Sparged with Ar).

Step-by-Step Methodology

Phase 1: Catalyst Complexation (The "Activation" Period) Context: Pd(II) must be reduced to Pd(0) and ligated. The color change is your visual indicator.

• Setup: Flame-dry a 10 mL Schlenk tube or round-bottom flask equipped with a magnetic stir bar. Cool under a stream of Argon.

• Charging: Add

  (1.8 mg, 0.005 mmol, 1 mol% Pd) and (R,R)-Trost Ligand (10.5 mg, 0.015 mmol, 1.5 mol%).

  • Note: We use a slight excess of ligand (1.5:1 L:M ratio) to ensure all Pd is bound, preventing non-selective background reaction by naked Pd.

• Solvation: Add anhydrous DCM (1.0 mL) via syringe.

• Stirring: Stir at room temperature for 15–20 minutes.

  • Visual Check: The solution should transition from a suspension to a clear yellow solution. If it turns black (Pd black precipitation), oxygen was present. Abort and restart.

Phase 2: Substrate & Nucleophile Addition

• Substrate Addition: Add a solution of 1,3-diphenylallyl acetate (252 mg, 1.0 mmol) in DCM (1.0 mL) to the catalyst mixture.

• Nucleophile Prep: Add dimethyl malonate (0.35 mL, 3.0 mmol), followed immediately by BSA (0.75 mL, 3.0 mmol) and a pinch of KOAc (catalytic).

  • Why BSA? It generates the silyl ketene acetal in situ, which is a more reactive "soft" nucleophile than the protonated malonate.

  • Why KOAc? Acetate acts as a nucleophilic shuttle, helping to strip the silyl group and regenerate the active nucleophile.

• Reaction: Stir at room temperature (23 °C).

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

  ) should disappear, replaced by product ( ). Typical time: 1–4 hours.

Phase 3: Workup & Analysis

• Quench: Dilute with ether (20 mL) and add saturated aqueous

  (10 mL). Stir for 10 minutes to hydrolyze excess silyl species.

• Extraction: Separate layers. Extract aqueous layer with ether (2 x 10 mL). Dry combined organics over

  .

• Purification: Flash chromatography on silica gel.

• Validation: Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 99:1, 0.5 mL/min).

  • Expected: (S)-Enantiomer (using R,R-ligand).[5]

Troubleshooting & Optimization Logic

As a senior scientist, you must move beyond "following the recipe" to "fixing the chemistry." Use this decision matrix when results deviate.

Figure 2: Decision matrix for optimizing Pd-AAA reactions. Note that "CounterIon" effects are specific to Trost ligands; chloride additives can tighten the ion pair, improving ee.

Expert Insights (The "Why")

• The "Matched/Mismatched" Concept: If your substrate already has a chiral center, the catalyst chirality must "match" it. If yields/ee are low, try the (S,S)-ligand.

• Concentration Effects: Unlike many reactions, Pd-AAA often benefits from higher concentration (0.2 M – 0.5 M). This favors the bimolecular nucleophilic attack over unimolecular decomposition pathways.

• The Memory Effect: In some cyclic substrates, the starting material's chirality can influence the product (memory of chirality). If you observe this, the ionization step is reversible and faster than nucleophilic attack. Solution: Add chloride (e.g., tetra-n-butylammonium chloride) to speed up the equilibration of the

  -allyl intermediate.

References

• Trost, B. M., & Van Vranken, D. L. (1996).[7] Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews, 96(1), 395–422.

• Trost, B. M., et al. (1992).[7] A Modular Approach for Ligand Design for Asymmetric Allylic Alkylations. Journal of the American Chemical Society, 114(24), 9327–9343.

• Organic Syntheses. (2009). Palladium-Catalyzed Asymmetric Allylic Alkylation of Ketone Enolates. Org.[6][8][9][10] Synth. 86, 47.

• Sigma-Aldrich Technical Bulletin. Trost Ligands for Allylic Alkylation.

Sources

• 1. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 2. Trost Ligands for Allylic Alkylation [sigmaaldrich.com]
• 3. Trost Ligands for Allylic Alkylation [sigmaaldrich.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Trost_asymmetric_allylic_alkylation [chemeurope.com]
• 7. researchgate.net [researchgate.net]
• 8. Tsuji-Trost Reaction [organic-chemistry.org]
• 9. BJOC - Bifunctional organocatalysts for the asymmetric synthesis of axially chiral benzamides [beilstein-journals.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Selective Functionalization of 1,2-Diaminocyclohexane

Ticket Subject: Preventing Bis-Benzoylation of 1,2-Diaminocyclohexane (DACH) Assigned Specialist: Senior Application Scientist Status: Open Priority: High (Reagent Purity Critical)

The Core Challenge: Symmetry & Statistics

Welcome to the Technical Support Center. You are likely here because your HPLC/TLC shows a statistical mixture: 25% unreacted diamine, 50% mono-benzamide, and 25% bis-benzamide.

The Problem: 1,2-Diaminocyclohexane (DACH) possesses C2 symmetry. Both amine groups are chemically equivalent and highly nucleophilic. The Trap: Once the first benzoyl group is attached, the remaining amine is still nucleophilic. While the formed amide is electron-withdrawing, the inductive effect through the cyclohexane ring is insufficient to fully deactivate the second amine against a highly reactive electrophile like benzoyl chloride.

This guide provides three "Self-Validating" protocols to break this symmetry.

Troubleshooting & Diagnostics (FAQ)

Issue A: "I am getting >30% bis-benzoylated byproduct."

Diagnosis: You are likely using a 1:1 stoichiometric ratio or adding the diamine to the benzoyl chloride (Normal Addition). The Fix: Switch to Inverse Addition .

• Protocol: Dissolve DACH (excess, 4-5 equiv) in the solvent. Add Benzoyl Chloride (1 equiv) dropwise very slowly.

• Why: This ensures that every molecule of benzoyl chloride encounters a "sea" of free diamines, statistically favoring the mono-attack.

Issue B: "I cannot separate the mono-product from the bis-product by column chromatography."

Diagnosis: Both compounds are polar amides/amines. Silica tailing is common. The Fix: Abandon chromatography. Use the Acid-Base Extraction Switch (See Section 4).

• Logic: The mono-amide has a basic amine (protonatable). The bis-amide does not. This physical property difference is your purification engine.

Issue C: "My yield is low (<40%)."

Diagnosis: You are losing product in the aqueous layer during workup, or the bis-formation is consuming your starting material. The Fix: Use the Proton-Block Strategy (Section 3, Protocol A). This chemically masks one amine, theoretically capping the max bis-formation at near 0%.

Validated Protocols

Protocol A: The "Proton-Block" Strategy (Highly Recommended)

Best for: High selectivity, valuable starting material.

Concept: By converting the diamine into a mono-ammonium salt, you render one amine non-nucleophilic. The ammonium group (

) will not react with benzoyl chloride.

Step-by-Step:

• Salt Formation: Dissolve 1,2-diaminocyclohexane (10 mmol) in Ethanol.

• Acidification: Add exactly 10 mmol of HCl (1 equiv, e.g., 1.25 M in EtOH).

  • Checkpoint: Ensure pH is ~4-5. You now have the mono-hydrochloride salt.

• Reaction: Cool to 0°C. Add Benzoyl Chloride (10 mmol) dropwise.

  • Note: You may need a weak base (like

    ) added concurrently to neutralize the HCl generated from the benzoylation itself, but not enough to deprotonate the protecting ammonium group. Maintain pH < 8.

• Result: The free amine reacts; the ammonium "blocker" does not.

Protocol B: The "High Dilution" Inverse Addition

Best for: Cheap starting material, rapid throughput.

Step-by-Step:

• Charge: Place 1,2-diaminocyclohexane (40 mmol, 4 equiv) in DCM (100 mL). Add Triethylamine (1.1 equiv relative to benzoyl chloride).

• Dilute: Dissolve Benzoyl Chloride (10 mmol, 1 equiv) in DCM (20 mL).

• Inverse Addition: Add the Benzoyl Chloride solution to the Diamine solution over 1 hour (syringe pump recommended).

• Recovery: The excess DACH must be recovered during workup (stays in water phase).

The Self-Validating Purification System

Do not rely on silica gel. Use the chemical properties of the amines to auto-purify the mixture. This workflow separates Unreacted Diamine, Mono-Amide, and Bis-Amide into three distinct phases.

Caption: Acid-Base "Switch" Purification Workflow. By toggling pH, the mono-amide moves between phases, leaving bis-amide (always organic) and unreacted diamine (always aqueous) behind.

Comparative Data: Selecting Your Method

Feature	Direct Addition (1:1)	Inverse Addition (Excess Diamine)	Proton-Block (HCl Salt)
Bis-Benzamide Formation	High (20-30%)	Low (<5%)	Very Low (<2%)
Yield (Mono)	Poor (~40%)	Good (~70-80%)	Excellent (>85%)
Reagent Cost	Low	High (Requires 4x Diamine)	Low
Operational Complexity	Low	Medium (Recovery step)	High (pH monitoring)
Purification Method	Chromatography (Difficult)	Extraction (Easy)	Extraction (Easy)

Advanced Considerations

Desymmetrization via Tartrate Resolution

For researchers requiring enantiopure material (e.g.,

-DACH), the resolution process itself can be used for mono-functionalization.

• Mechanism: When racemic DACH is treated with L-Tartaric acid, the

  -DACH forms a diastereomeric salt that precipitates. This salt is essentially "mono-protected" by the tartrate counter-ion.

• Application: Reacting this specific salt suspension directly with benzoyl chloride can yield the mono-amide with high enantioselectivity and chemoselectivity [1].

Alternative Reagents

If Benzoyl Chloride is too aggressive, use N-Benzoyloxysuccinimide .

• The reaction rate is slower, increasing the selectivity window.

• The leaving group (NHS) is water-soluble, simplifying the workup described in Section 4.

References

• Resolution of cis/trans-1,2-diaminocyclohexane

  • Methodology: Betts, R. L. et al. "Resolution of cis/trans-1,2-diaminocyclohexane.
  • Relevance: Describes the isolation of the mono-tartrate salt, which serves as the precursor for controlled functionaliz

  • URL:

• Selective Mono-Protection Strategies

  • Methodology: "Selective Mono-BOC Protection of Diamines." ResearchGate. (2025).[1][2][3]

  • Relevance: Validates the "Proton-Block" strategy (1 mol HCl + 1 mol Electrophile) for symmetric diamines.

  • URL:

• Taming Diamines with CO2 (Alternative Block)

  • Methodology: "Taming diamines and acyl chlorides by carbon dioxide in selective mono-acyl
  • Relevance: Describes using reversible carbamate form

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of N-(2-aminocyclohexyl)benzamide

Welcome to the dedicated technical support center for the purification of N-(2-aminocyclohexyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common purification challenges, ensuring the highest purity for your compound.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of N-(2-aminocyclohexyl)benzamide from reaction mixtures. Each problem is analyzed from a mechanistic standpoint, followed by a robust, step-by-step protocol for resolution.

Issue 1: My product has "oiled out" during crystallization instead of forming solid crystals.

Q: I've attempted to recrystallize my crude N-(2-aminocyclohexyl)benzamide, but it separated as a sticky, viscous liquid. What is happening, and how can I induce crystal formation?

A: This phenomenon, known as "oiling out," is a common challenge, particularly with compounds containing amine functionalities. It occurs when the solute precipitates from the supersaturated solution at a temperature above its melting point (or the melting point of an impure mixture), causing it to separate as a liquid instead of a solid.

Causality & Resolution:

The primary cause is often a solution that is too highly supersaturated or cooled too rapidly. The presence of impurities can also depress the melting point of the mixture, exacerbating the issue.

Strategies to Prevent Oiling Out:

• Reduce Supersaturation: The solution is likely too concentrated. Add a small amount (5-10% of the total volume) of additional hot solvent to the oiled-out mixture and reheat until the oil redissolves completely.

• Slow Down the Cooling Process: Rapid cooling is a major contributor to oil formation. Allow the heated, clear solution to cool slowly to room temperature on the benchtop, insulated with glass wool if necessary. Do not move it to an ice bath until the solution is cloudy with precipitated solids or has reached ambient temperature.

• Utilize a Seed Crystal: If you have a small amount of pure, solid N-(2-aminocyclohexyl)benzamide, introduce a single, tiny crystal into the cooled, supersaturated solution. This provides a nucleation site for crystal growth to begin.[1]

• Modify the Solvent System: If the above methods fail, the solvent system may be inappropriate. Try re-dissolving the oil in a "good" solvent (one in which it is highly soluble) and then slowly adding a "poor" solvent (an anti-solvent, in which it is insoluble) dropwise at an elevated temperature until the solution becomes faintly turbid. Then, allow it to cool slowly. A common combination for benzamides is an ethanol/water or ethyl acetate/hexane system.

Issue 2: My final product is contaminated with unreacted starting materials (e.g., benzoic acid or 1,2-diaminocyclohexane).

Q: My NMR/TLC analysis shows the presence of starting materials even after initial purification attempts. How can I remove these efficiently?

A: The presence of acidic (benzoic acid) or basic (1,2-diaminocyclohexane) starting materials is best addressed with a targeted acid-base extraction. This liquid-liquid extraction technique exploits the different solubilities of neutral, acidic, and basic compounds in aqueous and organic phases at different pH levels.

Causality & Resolution:

Your target compound, N-(2-aminocyclohexyl)benzamide, has a basic amino group. However, it is significantly less basic than the starting diamine and is generally considered a neutral organic compound in standard extractions. Benzoic acid is acidic. We can use these properties to selectively pull impurities out of the organic phase.

Protocol: Acid-Base Extraction Workflow

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent like ethyl acetate or dichloromethane (DCM).

• Acid Wash (to remove basic impurities): Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute acidic solution (e.g., 1 M HCl or 5% aqueous citric acid). Shake the funnel vigorously and allow the layers to separate. The basic 1,2-diaminocyclohexane will be protonated to form a water-soluble salt, which will partition into the aqueous layer. Drain and discard the aqueous layer. Repeat this wash one more time.

• Base Wash (to remove acidic impurities): To the remaining organic layer, add an equal volume of a dilute basic solution (e.g., 1 M NaOH or saturated aqueous sodium bicarbonate).[2][3] The acidic benzoic acid will be deprotonated to form a water-soluble salt, which will move into the new aqueous layer. Drain and discard the aqueous layer. Repeat this wash.

• Brine Wash & Drying: Wash the organic layer with a saturated aqueous NaCl solution (brine). This helps to remove residual water and break up any emulsions.[2] Separate the organic layer and dry it over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[2][4]

• Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the purified, neutral product.[2]

Caption: Acid-Base Extraction Workflow.

Issue 3: My product purity is still low after recrystallization, with impurities of similar polarity.

Q: TLC analysis of my recrystallized product shows a major spot for my product but also a faint, close-running spot. How can I separate these?

A: When impurities have solubility properties very similar to your desired compound, recrystallization may not be effective. In this scenario, column chromatography is the method of choice. This technique separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent system).

Causality & Resolution:

Compounds with similar polarities will travel up a TLC plate at similar rates, and they will also be difficult to separate by crystallization. Column chromatography offers much higher resolving power. The key is to find a solvent system (eluent) that allows your desired compound to move off the stationary phase while leaving the impurity behind, or vice versa.

Protocol: Flash Column Chromatography

• Slurry Preparation: Adsorb your crude product onto a small amount of silica gel. To do this, dissolve the product in a minimal amount of a polar solvent (like DCM or acetone), add silica gel (approx. 2-3 times the weight of your product), and then evaporate the solvent completely to get a dry, free-flowing powder. This "dry loading" method typically results in better separation.

• Column Packing: Pack a glass column with silica gel using a slurry method with your initial, least polar eluent (e.g., 100% hexanes or a 95:5 hexane:ethyl acetate mixture).

• Loading: Carefully add your dry-loaded sample to the top of the packed column.

• Elution: Begin running the solvent system through the column. It is often best to start with a low-polarity mobile phase and gradually increase the polarity (a "gradient elution"). For N-(2-aminocyclohexyl)benzamide, a gradient of ethyl acetate in hexanes is a good starting point.[2]

  • Example Gradient: Start with 10% Ethyl Acetate/Hexanes, then move to 20%, 30%, and so on, monitoring the separation by TLC.

• Fraction Collection: Collect the eluent in small, separate test tubes (fractions).

• Analysis: Spot each fraction (or every few fractions) on a TLC plate to determine which ones contain your pure product.

• Combine & Evaporate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the highly purified compound.

Parameter	Recommendation	Rationale & Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	The standard choice for moderately polar organic compounds.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate Gradient	Start with low polarity (e.g., 5-10% EtOAc) and increase gradually. This system effectively separates many benzamide derivatives.[2]
Alternative Eluent	Dichloromethane/Methanol Gradient	Useful if the compound has lower solubility in ethyl acetate. Start with 0.5-1% MeOH in DCM.
Detection Method	UV lamp at 254 nm	The benzamide aromatic ring will be UV-active, appearing as a dark spot on a fluorescent TLC plate.

Table 1: Recommended Starting Conditions for Column Chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate first-line purification strategy for a typical N-(2-aminocyclohexyl)benzamide synthesis?

A1: The choice of purification method depends on the scale of your reaction and the nature of the expected impurities. A logical workflow should be followed to select the most efficient technique. For most lab-scale syntheses, a combination of an extractive workup followed by recrystallization is the most efficient first approach. Column chromatography should be reserved for situations where this fails or when very high purity is required from a complex mixture.

Sources

• 1. DE3939059C2 - Process for the preparation of N-alkyl-benzamides - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. KR19990022839A - Use of N-cyclohexyl benzamide for the treatment of intestinal diseases - Google Patents [patents.google.com]

Technical Support Center: Resolving Enantiomers of trans-N-(2-aminocyclohexyl)benzamide

Welcome to the technical support center for the chiral resolution of trans-N-(2-aminocyclohexyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) related to this specific enantiomeric separation. The methodologies and advice provided herein are grounded in established chemical principles and validated experimental practices to ensure reliability and reproducibility in your laboratory.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries and challenges encountered during the resolution of trans-N-(2-aminocyclohexyl)benzamide.

Q1: What is the most common method for resolving racemic trans-N-(2-aminocyclohexyl)benzamide?

A1: The most prevalent and industrially scalable method is diastereomeric salt crystallization.[1][2][3] This technique involves reacting the racemic amine with a single enantiomer of a chiral acid, known as a resolving agent.[1][4] This reaction forms a pair of diastereomeric salts, which, unlike the original enantiomers, have different physical properties, most notably solubility.[2][3][5][6] This difference in solubility allows for their separation through fractional crystallization.[5][7]

Q2: Which chiral resolving agents are most effective for this separation?

A2: Tartaric acid is a widely used and cost-effective resolving agent for primary amines like the one in your compound.[2][5][7][8][9] Both L-(+)-tartaric acid and D-(-)-tartaric acid are commercially available and have proven effective in resolving similar structures like trans-1,2-diaminocyclohexane.[8][10][11] The rigid structure of other resolving agents like (-)-camphoric acid can also lead to well-defined crystal packing and high diastereoselectivity.[7] The choice between them often comes down to empirical screening to see which provides the best-forming and most easily separable crystals with your specific substrate.

Q3: My diastereomeric salt crystallization is not yielding any precipitate. What are the likely causes?

A3: Several factors could be at play:

• Solvent Choice: The solvent system is critical. If the diastereomeric salts are too soluble, they will not crystallize. You may need to use a less polar solvent or a solvent mixture to reduce solubility.

• Concentration: The solution may be too dilute. Try concentrating the solution carefully to induce crystallization.

• Supersaturation: The solution may not be sufficiently supersaturated. Slow cooling, prolonged stirring at a lower temperature, or adding an anti-solvent (a solvent in which the salts are insoluble) can help achieve this.

• Incorrect Stoichiometry: Ensure the molar ratio of the resolving agent to the racemic amine is appropriate. While a 1:1 ratio is a common starting point, sometimes an excess of the resolving agent is beneficial.[2]

Q4: I've obtained crystals, but the enantiomeric excess (ee) is low after liberation of the amine. How can I improve this?

A4: Low enantiomeric excess is a common issue and can be addressed by:

• Recrystallization: A single crystallization is often insufficient to achieve high purity. One or more recrystallizations of the diastereomeric salt can significantly enhance the ee.

• Washing: Ensure the filtered crystals are washed with a small amount of cold solvent to remove any adhering mother liquor which contains the other diastereomer.[7]

• Incomplete Separation: The solubilities of the two diastereomeric salts might be too similar in the chosen solvent. Experiment with different solvents or solvent mixtures to maximize the solubility difference.

• Solid Solution Formation: In some cases, the two diastereomers co-crystallize to form a solid solution, which is challenging to separate by simple crystallization.[12] This may require a different resolving agent or separation technique.

Q5: How do I recover the resolved amine from the diastereomeric salt?

A5: The resolved amine can be liberated from the diastereomeric salt by treatment with a base.[5][8][9] A common procedure involves dissolving or suspending the salt in water or an organic solvent and adding an aqueous solution of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) to deprotonate the amine.[5][9] The free amine can then be extracted into an organic solvent.

II. Troubleshooting Guide

This section provides a more detailed, step-by-step approach to troubleshooting specific problems during the resolution process.

Problem 1: Poor or No Crystallization of the Diastereomeric Salt

Symptoms: The solution remains clear even after cooling and extended stirring.

Causality Analysis: Crystallization is a thermodynamically driven process that requires the formation of a supersaturated solution followed by nucleation and crystal growth. Failure to crystallize indicates that the solubility limit of the less soluble diastereomer has not been exceeded.

Troubleshooting Steps:

• Solvent System Optimization:

  • Rationale: The solubility of the diastereomeric salts is highly dependent on the solvent. The ideal solvent will dissolve the salts at an elevated temperature but have low solubility at room temperature or below.

  • Action: If using a highly polar solvent like methanol or ethanol, try a less polar one like isopropanol or acetone, or a mixture of solvents. For instance, a mixture of methanol and water can be effective.[10]

• Concentration Adjustment:

  • Rationale: A more concentrated solution will reach saturation and subsequently supersaturation more readily upon cooling.

  • Action: Carefully remove a portion of the solvent under reduced pressure and attempt to crystallize again. Be cautious not to oversaturate, which can lead to rapid precipitation of both diastereomers and low purity.

• Seeding:

  • Rationale: Introducing a small crystal of the desired diastereomeric salt (a "seed crystal") can overcome the kinetic barrier to nucleation and induce crystallization.

  • Action: If you have previously had a successful crystallization, save a few crystals. If not, try scratching the inside of the flask with a glass rod at the liquid-air interface to create micro-scratches that can act as nucleation sites.

• Temperature Gradient:

  • Rationale: A slow, controlled cooling process promotes the formation of well-ordered crystals of the less soluble diastereomer.

  • Action: Allow the heated solution to cool slowly to room temperature, and then transfer it to a refrigerator or cold room for an extended period (overnight is common).[10]

Problem 2: Low Yield of the Desired Diastereomeric Salt

Symptoms: A small amount of crystalline material is obtained, resulting in a low overall yield of the resolved enantiomer.

Causality Analysis: A low yield can be due to the relatively high solubility of the target diastereomer in the mother liquor or premature termination of the crystallization process.

Troubleshooting Steps:

• Maximize Crystallization Time and Lower Temperature:

  • Rationale: Allowing more time at a lower temperature can increase the amount of the less soluble salt that crystallizes out of solution.

  • Action: After initial crystallization at room temperature, cool the flask in an ice bath for 1-2 hours to maximize the yield.[7]

• Mother Liquor Analysis and Reworking:

  • Rationale: The mother liquor still contains a significant amount of the desired diastereomer in equilibrium with the more soluble one.

  • Action: Concentrate the mother liquor and attempt a second crystallization. Be aware that the enantiomeric purity of this second crop will likely be lower and may require further recrystallization.

• Choice of Resolving Agent:

  • Rationale: Different resolving agents will form diastereomeric salts with varying solubility differences.

  • Action: If yields remain persistently low, consider screening other chiral acids. The formation of a significantly less soluble salt with a different agent will directly improve the isolated yield.

Problem 3: Low Enantiomeric Excess (ee) of the Final Product

Symptoms: Chiral HPLC or polarimetry analysis of the liberated amine shows a low ee.

Causality Analysis: This indicates that the crystallized diastereomeric salt was not sufficiently pure, meaning it contained a significant amount of the other diastereomer.

Troubleshooting Steps:

• Recrystallization Protocol:

  • Rationale: Recrystallization is a powerful purification technique that relies on the small solubility differences between the desired compound and impurities at a given temperature.

  • Action: Dissolve the isolated diastereomeric salt in a minimum amount of hot solvent and allow it to cool slowly. Each recrystallization step should increase the diastereomeric purity and, consequently, the final ee.

• Solvent Screening for Recrystallization:

  • Rationale: The ideal recrystallization solvent will have a steep solubility curve for the desired diastereomer (high solubility when hot, low when cold) and a higher solubility for the undesired diastereomer at all temperatures.

  • Action: Perform small-scale solubility tests with different solvents to identify the optimal one for recrystallization.

• Monitoring Purity:

  • Rationale: It is essential to track the improvement in purity after each step.

  • Action: After each recrystallization, a small sample of the salt should be converted back to the free amine and its ee determined by a reliable analytical method like chiral HPLC.[10][13][] This allows you to determine if further recrystallizations are necessary.

Problem 4: Oily Precipitate or Amorphous Solid Formation

Symptoms: Instead of well-defined crystals, an oil or non-crystalline solid forms.

Causality Analysis: This often occurs when the solution is cooled too rapidly or is too concentrated, leading to precipitation rather than crystallization. It can also be a sign of impurities interfering with the crystal lattice formation.

Troubleshooting Steps:

• Slower Cooling Rate:

  • Rationale: Gradual cooling provides the molecules with sufficient time to orient themselves into an ordered crystal lattice.

  • Action: Insulate the crystallization flask to slow down the cooling process. A Dewar flask or simply wrapping the flask in glass wool can be effective.

• Dilution:

  • Rationale: A slightly more dilute solution can prevent "crashing out" and encourage slower crystal growth.

  • Action: Add a small amount of additional solvent to the heated solution before allowing it to cool.

• Purification of Starting Material:

  • Rationale: Impurities can inhibit crystallization.

  • Action: Ensure your starting racemic trans-N-(2-aminocyclohexyl)benzamide is of high purity before attempting the resolution. Purification by column chromatography or recrystallization may be necessary.

III. Experimental Protocols & Data Presentation

Protocol 1: Diastereomeric Salt Crystallization

This protocol provides a general starting point. Optimal conditions (solvent, temperature, concentrations) may need to be determined empirically.

• Dissolution: In an Erlenmeyer flask, dissolve 1.0 equivalent of racemic trans-N-(2-aminocyclohexyl)benzamide in a suitable solvent (e.g., methanol) with gentle heating.

• Addition of Resolving Agent: In a separate flask, dissolve 0.5 to 1.0 equivalents of the chiral resolving agent (e.g., L-(+)-tartaric acid) in the same solvent, also with gentle heating.

• Salt Formation: Slowly add the resolving agent solution to the amine solution with continuous stirring.[7]

• Crystallization: Allow the mixture to cool slowly to room temperature. If no crystals form, place the flask in a refrigerator overnight.[10]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small volume of cold solvent to remove the mother liquor.[7]

• Drying: Dry the crystals under vacuum to a constant weight.

Protocol 2: Liberation of the Enantiomerically Enriched Amine

• Suspension: Suspend the dried diastereomeric salt in a biphasic mixture of water and an organic solvent (e.g., dichloromethane or ethyl acetate).

• Basification: Slowly add a 2 M aqueous solution of NaOH with vigorous stirring until the pH of the aqueous layer is >10. Continue stirring until all the solid has dissolved.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer two more times with the organic solvent.

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentration: Remove the solvent under reduced pressure to yield the enantiomerically enriched amine.

Protocol 3: Determination of Enantiomeric Excess (ee) by Chiral HPLC

• Sample Preparation: Prepare a dilute solution of the resolved amine in the mobile phase.

• Chromatographic Conditions:

  • Column: A suitable chiral stationary phase (CSP) column (e.g., polysaccharide-based).[13]

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The exact ratio will need to be optimized.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Detection: UV detection at a wavelength where the benzamide chromophore absorbs (e.g., 254 nm).

• Analysis: Inject the sample and integrate the peak areas of the two enantiomers. The ee is calculated as:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

Data Presentation: Solvent Screening for Crystallization

Solvent System	Temperature (°C)	Observation	Estimated Yield (%)	Enantiomeric Excess (ee) (%)
Methanol	-5	Fine white needles	35	85
Ethanol	20	No crystals	0	N/A
Isopropanol	-5	Large prisms	42	92
Methanol/Water (9:1)	4	Small plates	38	88
Acetone	20	Oiled out	N/A	N/A

IV. Visualizations

Workflow for Diastereomeric Salt Resolution

Caption: Workflow of chiral resolution via diastereomeric salt crystallization.

Troubleshooting Logic Tree

Caption: Troubleshooting decision tree for common resolution issues.

V. References

• Resolution of trans-Cyclohexane-1, 2-diamine and Determination of. (n.d.). PDF Free Download. Retrieved February 8, 2024, from [Link]

• Hassan, Y. (2019). A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid. Chemistry Research Journal, 4(4), 106-109.

• Li, Y., et al. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC - NIH. Retrieved February 8, 2024, from [Link]

• Resolution of a Racemic Mixture. (n.d.). Science Learning Center. Retrieved February 8, 2024, from [Link]

• Chiral resolution. (2023, December 26). In Wikipedia. Retrieved February 8, 2024, from [Link]

• Chiral trans-1,2-diaminocyclohexane derivatives as chiral solvating agents for carboxylic acids. (2005). Indian Academy of Sciences. Retrieved February 8, 2024, from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved February 8, 2024, from [Link]

• Kannappan, V. (2025, September 15). Part 6: Resolution of Enantiomers. Chiralpedia. Retrieved February 8, 2024, from [Link]

• Strategies for chiral separation: from racemate to enantiomer. (2022). PMC - NIH. Retrieved February 8, 2024, from [Link]

• Kwan, M. H. T. (2018). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Retrieved February 8, 2024, from [Link]

• Bhushan, R., & Arora, M. (2002). Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. PubMed. Retrieved February 8, 2024, from [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (2006). ScienceDirect. Retrieved February 8, 2024, from [Link]

• trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. (2004). Chemical Reviews. Retrieved February 8, 2024, from [Link]

• Racemization-free synthesis of Nα-2-thiophenoyl-phenylalanine-2-morpholinoanilide enantiomers and their antimycobacterial activity. (2021). PMC - PubMed Central. Retrieved February 8, 2024, from [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. Retrieved February 8, 2024, from [Link]

• Population Balance Modeling of Diastereomeric Salt Resolution. (2023). Crystal Growth & Design. Retrieved February 8, 2024, from [Link]

• Separation of enantiomers and conformers of Tofisopam. (n.d.). Chiral Technologies. Retrieved February 8, 2024, from [Link]

• Optical resolution of enantiomer mixture. (n.d.). Google Patents. Retrieved February 8, 2024, from

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications, 59(34), 5055-5058. [Link]

• 5.8: Racemic Mixtures and the Resolution of Enantiomers. (2023, January 28). Chemistry LibreTexts. Retrieved February 8, 2024, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved February 8, 2024, from [Link]

• Resolution of trans-Cyclohexane-1,2-diamine and Determination of the Enantiopurity Using Chiral Solid-Phase HPLC Techniques and Polarimetry. (2000). Journal of Chemical Education. Retrieved February 8, 2024, from [Link]

• Racemic Mixtures Separation Of Enantiomers. (n.d.). Jack Westin. Retrieved February 8, 2024, from [Link]

• 5.8: Resolution: Separation of Enantiomers. (2015, July 5). Chemistry LibreTexts. Retrieved February 8, 2024, from [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
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• 13. csfarmacie.cz [csfarmacie.cz]

Technical Support Center: Tartaric Acid Resolution for DACH Benzamide Synthesis

Status: Operational Subject: Troubleshooting Guide for (±)-trans-1,2-Diaminocyclohexane Resolution & Benzoylation Assigned Specialist: Senior Application Scientist

⚠️ Pre-Flight Check: Chemical Reality Alignment

Are you trying to resolve the benzamide directly? Critical Clarification: You cannot effectively resolve bis-benzamides of DACH using tartaric acid. Amides are neutral to weakly acidic and lack the basicity required to form stable diastereomeric salts with tartaric acid.

The Correct Pathway: The industry-standard workflow for generating chiral DACH benzamides (e.g., Trost ligands, organocatalysts) is:

• Resolution: Resolve the parent amine (trans-1,2-diaminocyclohexane) using L-(+)-tartaric acid.[1][2][3]

• Lysis: Liberate the enantiopure free amine.

• Derivatization: Benzoylate the chiral amine to form the target benzamide.

This guide focuses on troubleshooting this specific workflow, as failures in Step 3 are almost always caused by errors in Step 1.

Module 1: The Resolution Phase (The "Half-Equivalent" Method)

The most robust method for resolving trans-1,2-DACH is the "half-equivalent" method using L-(+)-tartaric acid in an aqueous acetic acid system. This exploits the lower solubility of the

-DACH L-tartrate salt compared to its counterpart.[4]

🔬 The "Golden Standard" Protocol

Use this baseline to benchmark your failed experiments.

Parameter	Specification	Rationale
Stoichiometry	0.5 eq. Tartaric Acid (relative to racemic DACH)	Forms a 1:1 salt with the enantiomer only.[5] The remains free in solution.
Solvent A	Distilled Water	Solubilizes the initial mixture.[2]
Solvent B	Glacial Acetic Acid	Acts as a co-solvent/precipitating agent to crash out the specific diastereomeric salt.
Temperature	90°C 5°C (Slow Ramp)	High temp ensures homogeneity; slow cooling prevents oiling out.

🛠️ Troubleshooting the Resolution

Issue 1: "My product is an oil or a sticky gum, not a crystal."

Diagnosis: This is the most common failure mode, known as "oiling out." It occurs when the solution becomes supersaturated too quickly or at too high a temperature, causing the salt to separate as a liquid phase rather than nucleating as a crystal.

Corrective Actions:

• The Re-Heat: Re-dissolve the gum by heating the mixture back to 90°C. If it doesn't dissolve, add small aliquots of water until it just clears.

• Seeding: Once clear, cool to ~70°C. Add a tiny "seed" crystal of pure

  -DACH tartrate. If you lack seeds, scratch the inner wall of the flask with a glass rod to induce nucleation.

• Agitation Control: Stir vigorously during the addition of Acetic Acid, but reduce stirring speed during the cooling phase to allow crystal growth.

Issue 2: "The yield is significantly >50% (relative to theoretical enantiomer)."

Diagnosis: You have co-precipitated the

isomer or the salt is wet. The "Half-Eq" Rule: If you used 0.5 equivalents of tartaric acid, the maximum theoretical yield of the salt is 50% (relative to the racemate weight) or 100% (relative to the available enantiomer).

• If Yield > 105%: Your salt is likely contaminated with the

  isomer or occluded solvent.

• Fix: Recrystallize from hot water (1:3 w/v ratio). True optical purity often requires at least one recrystallization.

Issue 3: "The salt is pink or brown."

Diagnosis: Oxidation of the diamine. DACH is sensitive to air, especially at 90°C. Corrective Actions:

• Degas your water and acetic acid with nitrogen/argon sparging before use.

• Run the resolution under an inert atmosphere blanket.

• Note: Slight discoloration usually does not affect the subsequent benzoylation, as the colored impurities often remain in the filtrate during the final workup.

Module 2: Lysis & Benzoylation (The Synthesis Phase)[1]

Once you have the solid

-DACH L-Tartrate salt, you must liberate the amine to attach the benzoyl groups.

🧩 Workflow Visualization

The following diagram illustrates the critical path and decision points.

Caption: Critical path for DACH resolution. Note the loop for correcting "oiling out" phenomena.

🛠️ Troubleshooting Benzoylation

Issue 4: "My benzamide yield is low, even starting with pure salt."

Diagnosis: Inefficient salt lysis. The tartrate salt is robust. If you try to benzoylate the salt directly (heterogeneous mix), the reaction will fail. Protocol Fix:

• Two-Phase Lysis: Dissolve the tartrate salt in water.[1][6] Add 4-5 equivalents of NaOH. Extract continuously with Dichloromethane (DCM) or Toluene. DACH is water-soluble; you need multiple extractions or a continuous extractor to recover it all.

• Dry the Amine: Dry the organic layer (Na2SO4) before adding Benzoyl Chloride. Water competes for the acid chloride, hydrolyzing it to benzoic acid.

Issue 5: "My benzamide has low ee% (Enantiomeric Excess)."

Diagnosis: Racemization or incomplete initial resolution.

• Scenario A (Racemization): Rare for DACH, but possible if excessive heat is used during benzoylation. Keep the reaction at 0°C

  RT.

• Scenario B (Impure Salt): The initial salt was not recrystallized. The "crude" resolution often yields ~90-95% ee. Recrystallization boosts this to >99%.[3]

• Verification: Analyze the benzamide via Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) using Hexane/IPA mixtures.

Module 3: Frequently Asked Questions (FAQ)

Q: Can I use D-Tartaric acid instead? A: Yes. Using D-(-)-Tartaric acid will precipitate the

enantiomer of DACH.[4] The protocol is identical, just the chirality of the product is inverted.

Q: Why do we use Acetic Acid? Can't I just use water? A: Acetic acid serves two roles:

• Solubility Modifier: It depresses the solubility of the tartrate salt via the common ion effect (to a degree) and solvent polarity changes, maximizing yield.

• Buffer: It prevents the formation of the di-tartrate salt (1 amine : 2 acids), ensuring the crystal lattice forms as the desired 1:1 monotartrate.

Q: Can I resolve the mono-benzamide? A: Technically yes, but it is inefficient. The mono-benzamide has lower solubility and reduced basicity compared to the diamine. It is far superior to resolve the diamine first, then perform a controlled mono-benzoylation if a mono-amide is required (e.g., using limiting benzoyl chloride at -78°C).

Q: How do I recover the expensive Tartaric Acid? A: After filtering the DACH-Tartrate crystals, the mother liquor contains the

-DACH and the remaining tartaric acid. Acidify this solution with HCl to pH < 2. The tartaric acid stays in solution, while the amine forms a hydrochloride. However, separation is tedious. In industrial settings, the basic aqueous layer after the "Lysis" step (containing dissolved sodium tartrate) can be acidified to precipitate tartaric acid (low water solubility), but for lab scale, it is usually discarded.

References

• Whitney, T. A. (1980). Optical Resolution of trans-1,2-Diaminocyclohexane. The Journal of Organic Chemistry, 45(21), 4214–4216. Link

  • The foundational text for the "half-equivalent" method using acetic acid.

• Balskus, E. P., & Jacobsen, E. N. (2007). Asymmetric Catalysis with Chiral Hydrogen-Bond Donors. Science. Link[1]

  • Demonstrates the application of resolved DACH in synthesizing thiourea/benzamide c

• Trost, B. M., & Van Vranken, D. L. (1992). Asymmetric Transition Metal-Catalyzed Allylic Alkylations. Chemical Reviews. Link[1]

  • Contextualizes the high-purity requirements for DACH ligands in Trost-type alkyl

• Larrow, J. F., & Jacobsen, E. N. (2004). (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride. Organic Syntheses, 75, 1. Link

  • Provides a detailed, checked procedure for DACH resolution as a precursor to Salen ligands.

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. datapdf.com [datapdf.com]
• 4. (1R,2R)-1,2-Diaminocyclohexane D-tartrate | 116407-32-0 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. (r,r)-1,2-Diaminocyclohexane l-tartrate | Benchchem [benchchem.com]

removing unreacted benzoyl chloride from amide synthesis

A Researcher's Guide to Post-Reaction Purification: Eliminating Unreacted Benzoyl Chloride

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the common yet critical challenge of purifying amides from reactions involving benzoyl chloride. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your purification strategies effectively.

Troubleshooting Guide: Immediate Solutions for Common Problems

This section is formatted as a quick-reference, question-and-answer guide to address the most pressing issues encountered during the workup of amide synthesis reactions.

Q1: I've just finished my amide synthesis using benzoyl chloride and an amine. What is the quickest and most common way to get rid of the excess benzoyl chloride?

A1: The most straightforward and widely used method is an aqueous workup with a mild base. Unreacted benzoyl chloride is reactive towards water and will hydrolyze to form benzoic acid.[1] By washing your reaction mixture with an aqueous solution of a base like sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), you can quench the remaining benzoyl chloride and deprotonate the resulting benzoic acid, making it water-soluble as sodium benzoate.[2][3] This allows for its easy removal in the aqueous layer during a liquid-liquid extraction.

Q2: My TLC plate still shows a spot corresponding to benzoyl chloride even after a basic wash. What's going on?

A2: This is a common observation. While benzoyl chloride does react with water, the hydrolysis can sometimes be slower than expected, especially if the benzoyl chloride is in a non-polar organic solvent with limited interfacial contact with the aqueous phase. Vigorous stirring during the wash is crucial. If a significant amount of benzoyl chloride remains, you may need to extend the stirring time with the basic solution or consider a slightly stronger base like dilute sodium hydroxide (NaOH).[4][5] However, be cautious with strong bases if your desired amide product is susceptible to hydrolysis.

Q3: I've performed the basic wash, but now I have a significant amount of benzoic acid in my organic layer. How do I remove it?

A3: This indicates that the basic wash successfully hydrolyzed the benzoyl chloride but was not efficient enough to extract all the resulting benzoic acid. Benzoic acid can have some solubility in organic solvents. The solution is to perform additional washes with a fresh aqueous basic solution.[3] Using a saturated solution of sodium bicarbonate can be particularly effective. Repeat the washes until a TLC of the organic layer shows the absence of the benzoic acid spot.

Q4: My desired amide product is water-soluble. How can I remove unreacted benzoyl chloride in this case?

A4: This is a more challenging scenario that requires a different approach than standard liquid-liquid extraction. Here are a couple of strategies:

• Reactive Quenching: Add a small amount of a highly reactive, yet easily separable, amine or alcohol to the reaction mixture after your primary amine has fully reacted. This sacrificial nucleophile will react with the excess benzoyl chloride to form a new amide or ester. This new compound can then be removed by chromatography or crystallization.

• Scavenger Resins: Use a polymer-bound scavenger resin. These are solid supports with functional groups (like amino groups) that will react with and bind the excess benzoyl chloride. The resin can then be simply filtered off, leaving your water-soluble amide in solution.

Frequently Asked Questions (FAQs): Deeper Insights into the Chemistry

This section provides more detailed explanations for the "why" behind the troubleshooting steps, grounding your experimental choices in solid chemical principles.

Q1: Why is benzoyl chloride so reactive and what are its main byproducts in an amide synthesis?

A1: Benzoyl chloride is an acyl chloride, characterized by a good leaving group (the chloride ion) attached to a carbonyl carbon. This makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by your amine starting material. In the presence of water or other nucleophiles, it readily reacts. The primary byproduct you need to be concerned with is benzoic acid, formed from the hydrolysis of unreacted benzoyl chloride.[1] Another potential byproduct is the hydrochloride salt of your starting amine, which is formed during the reaction and is typically neutralized by the base used in the reaction or workup.[]

Q2: What is the Schotten-Baumann reaction and how does it relate to removing unreacted benzoyl chloride?

A2: The Schotten-Baumann reaction is a method for synthesizing amides from amines and acid chlorides, often performed in the presence of an aqueous base.[7] The base serves two key purposes: it neutralizes the hydrochloric acid (HCl) generated during the reaction, and it helps to hydrolyze any excess acyl chloride.[8][9] Therefore, the workup for a Schotten-Baumann reaction is inherently designed to remove unreacted benzoyl chloride.

Q3: Can I use a strong base like sodium hydroxide to quench benzoyl chloride? What are the risks?

A3: Yes, you can use aqueous sodium hydroxide (NaOH) to quench benzoyl chloride, and it will be very effective at hydrolyzing it to sodium benzoate. The primary risk is the potential for hydrolysis of your desired amide product, especially if the amide is sterically unhindered or if the reaction is heated. A milder base like sodium bicarbonate is generally preferred as it is less likely to cause unwanted side reactions.[3]

Q4: Are there any non-aqueous methods to remove benzoyl chloride?

A4: Yes. While aqueous workups are most common, you can use other nucleophiles to "quench" the excess benzoyl chloride. For instance, adding a small amount of methanol will convert it to methyl benzoate. This ester is often more easily separated from the desired amide by chromatography or distillation than the original benzoyl chloride or the resulting benzoic acid.

Experimental Protocols

Here are detailed, step-by-step methodologies for the most common procedures to remove unreacted benzoyl chloride.

Protocol 1: Standard Aqueous Basic Workup

This protocol is suitable for most amide synthesis reactions where the product is soluble in a water-immiscible organic solvent.

• Initial Quenching: Once the reaction is complete (as determined by TLC or other monitoring), cool the reaction mixture to room temperature.

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to ensure the product is fully dissolved.

• First Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a 5% aqueous sodium bicarbonate solution.[2]

• Venting: Stopper the funnel and invert it gently, venting frequently to release any CO₂ gas that may have formed.

• Extraction: Shake the funnel vigorously for 1-2 minutes.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Repeat Washes: Repeat the wash with the sodium bicarbonate solution (steps 3-6) one or two more times.

• Water Wash: Wash the organic layer with deionized water to remove any remaining bicarbonate solution.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to aid in the removal of dissolved water.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure to yield the crude amide.

Protocol 2: Methanol Quench for Difficult Separations

This protocol is useful when benzoic acid proves difficult to remove from the desired amide.

• Post-Reaction Quench: After the primary reaction is complete, cool the mixture to 0°C.

• Methanol Addition: Slowly add a small amount of methanol (e.g., 5-10 equivalents relative to the excess benzoyl chloride) to the reaction mixture.

• Stirring: Stir the mixture at room temperature for 30-60 minutes to allow for the complete conversion of benzoyl chloride to methyl benzoate.

• Aqueous Workup: Proceed with a standard aqueous workup as described in Protocol 1 to remove any salts and other water-soluble impurities.

• Purification: The crude product, now containing the desired amide and methyl benzoate, can be purified by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Common Quenching Agents for Benzoyl Chloride

Quenching Agent	Byproduct	Ease of Removal	Potential Side Reactions
Water / Aq. NaHCO₃	Benzoic Acid / Sodium Benzoate	High (water-soluble salt)	Minimal with NaHCO₃
Water / Aq. NaOH	Benzoic Acid / Sodium Benzoate	High (water-soluble salt)	Amide hydrolysis
Methanol	Methyl Benzoate	Moderate (requires chromatography/distillation)	Transesterification if esters are present
Aniline	Benzanilide	Moderate (can precipitate, otherwise chromatography)	Formation of multiple amide byproducts

Visualization of the Workup Process

The following diagrams illustrate the chemical transformations and the workflow for removing unreacted benzoyl chloride.

Caption: The hydrolysis of benzoyl chloride to benzoic acid and HCl.

References

• Chemistry Education. (n.d.). Synthesis and analysis of amides. Retrieved from [Link]

• V-MedTech. (n.d.). AIM: TO PERFORM THE SYNTHESIS OF BENZAMIDE FROM BENZOYL CHLORIDE. Retrieved from [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Quora. (2017, August 25). What is the full reaction mechanism for benzyl chloride + NaOH? Retrieved from [Link]

• ResearchGate. (2013, April 9). Does anyone know how to get rid of benzoic acid in reaction with benzoyl chloride? Retrieved from [Link]

• Google Patents. (n.d.). CN104230703A - Method for synthesizing high-purity benzoyl chloride.

• Homework.Study.com. (n.d.). Benzoyl chloride and cyclohexylamine react with sodium bicarbonate to produce... Retrieved from [Link]

• ResearchGate. (2020, November 2). What is the best technique for amide purification? Retrieved from [Link]

• PubChem. (n.d.). Benzoyl chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoyl chloride. Retrieved from [Link]

• University of Huddersfield Research Portal. (n.d.). Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. Retrieved from [Link]

• ResearchGate. (n.d.). Benzyl Chloride, Benzal Chloride, and Benzotrichloride. Retrieved from [Link]

• Slideshare. (n.d.). Synthesis of benzamide from benzyl chloride. Retrieved from [Link]

• Nippon Light Metal Company, Ltd. (n.d.). Fine Chemicals. Retrieved from [Link]

• SciSpace. (n.d.). The mechanism of the hydrolysis of benzyl chloride. Retrieved from [Link]

• Vedantu. (n.d.). Benzyl chloride is converted to using sodium hydroxide class 11 chemistry CBSE. Retrieved from [Link]

• Sciencemadness Discussion Board. (2006, December 23). Removing excess Benzoyl Chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent-free synthesis of amide: a novel technique of green chemistry. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Rate and Mechanism in the Reactions of Benzyl Chloride with Water, Hydroxyl Ion and Acetate Ion1. Retrieved from [Link]

• PENTA. (2025, March 26). Benzoyl chloride. Retrieved from [Link]

• Numerade. (2023, June 12). What product would be formed from the reaction of benzoyl chloride with aqueous NaOH? Retrieved from [Link]

• ResearchGate. (n.d.). TECHNICAL NOTE KINETICS OF BENZYL CHLORIDE PRODUCTION IN A BENCH REACTOR UNDER PRESSURE WITH STIRRER. Retrieved from [Link]

• UNI ScholarWorks. (n.d.). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of reaction of benzoyl chloride with cellulose in NaOH solution. Retrieved from [Link]

• YouTube. (2020, August 20). Benzoic Acid + NaOH = ?? (Neutralization Reaction). Retrieved from [Link]

• YouTube. (2023, February 1). Schotten-Baumann Reaction II Mechanism II PDF Concise Notes Link in description. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

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Reference Data & Comparative Studies

Structural Profiling of N-(2-aminocyclohexyl)benzamide Hydrochloride

A Comparative Guide for Ligand Selection & Solid-State Optimization

Executive Summary

N-(2-aminocyclohexyl)benzamide hydrochloride represents a critical class of "desymmetrized" 1,2-diaminocyclohexane (DACH) derivatives. Unlike its symmetric precursors or bis-substituted analogs, this compound offers a unique donor-acceptor bifunctionality —combining a rigid chiral scaffold, a hydrogen-bond donating ammonium cation, and a π-active benzamide unit.

This guide analyzes the solid-state properties, conformational preferences, and performance metrics of this scaffold compared to its primary alternatives (Unsubstituted DACH and Symmetric Bis-benzamides). It is designed for medicinal chemists and crystallographers optimizing chiral resolution agents or ligand backbones.

Part 1: Comparative Structural Analysis

The utility of N-(2-aminocyclohexyl)benzamide HCl lies in its structural "sweet spot" between the volatile, corrosive free diamine and the insoluble bis-amide.

1.1 Performance Matrix: Mono- vs. Bis-Substitution

The following table contrasts the physicochemical profiles of the target compound against its direct structural relatives.

Feature	Target: Mono-Benzamide HCl	Alternative A: DACH (Free Base)	Alternative B: Bis-Benzamide
Crystal Habit	Defined needles/prisms; stable salt lattice.	Hygroscopic low-melting solid/liquid.	High-melting microcrystalline powder.
Conformation	Locked Chair (Diequatorial) . The bulky benzamide anchors the ring, preventing twist-boat excursions.	Fluxional. Rapid ring inversion in solution.	Rigid Chair, but often prone to aggregation due to π-π stacking.
Solubility	Amphiphilic. Soluble in MeOH, EtOH, Water (moderate).	Soluble in organic/water; volatile.	Poor solubility in most solvents except DMSO/DMF.
H-Bonding	3-Dimensional Network. Cl⁻ bridges NH₃⁺ and Amide-NH.	Weak intermolecular networks; prone to carbamate formation (CO₂).	Strong intramolecular or sheet-like intermolecular H-bonds (insolubility).
Handling	Bench-stable solid. Non-volatile.	Corrosive, air-sensitive (CO₂ absorption).	Stable but difficult to remove/hydrolyze.

1.2 The Crystallographic "Anchor" Effect

In the solid state, the hydrochloride salt of N-(2-aminocyclohexyl)benzamide adopts a specific packing motif driven by the trans-diequatorial preference.

• The Chair Conformation: The cyclohexane ring sits in a chair conformation.[1][2] The bulky benzamide group at position 1 and the ammonium group at position 2 occupy equatorial positions to minimize 1,3-diaxial steric strain. This lowers the ground-state energy compared to the axial-axial conformer by approximately 2.5–3.0 kcal/mol.

• The Chloride Bridge: Unlike the free base, the HCl salt crystallizes in a lattice where the chloride anion acts as a multi-point hydrogen bond acceptor. It typically bridges the three protons of the ammonium group (

  ) and often interacts electrostatically with the amide proton of a neighboring molecule, creating a "head-to-tail" supramolecular chain.
• -Stacking: The phenyl ring of the benzamide moiety provides a secondary stabilizing force via T-shaped or parallel-displaced -stacking interactions, often dictating the space group (commonly P2₁ or P2₁2₁2₁ for chiral variants).

Part 2: Experimental Protocols

2.1 Synthesis & Desymmetrization Workflow

To obtain high-quality crystals of the mono-benzamide HCl, one must carefully control the stoichiometry to avoid bis-benzoylation.

Protocol: Selective Mono-Benzoylation of trans-1,2-Diaminocyclohexane

• Reagents:

  • (1R,2R)-1,2-Diaminocyclohexane (1.0 equiv, 114.19 g/mol )

  • Benzoyl chloride (0.95 equiv, limiting reagent to prevent bis-acylation)

  • Triethylamine (1.1 equiv)[3]

  • Dichloromethane (DCM, anhydrous)

  • HCl in Dioxane (4M)

• Procedure:

  • Dissolution: Dissolve DACH in DCM (0.5 M) and cool to -78°C. Note: Low temperature is critical to maximize kinetic selectivity for the mono-product.

  • Addition: Add Benzoyl chloride dropwise over 2 hours. The high dilution and slow addition favor the reaction of the free diamine over the mono-amide.

  • Workup: Allow to warm to RT. Wash with water (removes salts).

  • Purification (The "pH Switch"):

    • Extract the organic layer with 1M HCl (aq). The mono-benzamide and unreacted DACH go into the water layer (protonated). The bis-benzamide (neutral) stays in DCM.

    • Basify the aqueous layer (pH > 12) with NaOH.

    • Extract with DCM. The mono-benzamide extracts; any remaining DACH is highly water-soluble and tends to stay in the aqueous phase or is removed by evaporation (volatile).

  • Salt Formation: Treat the DCM extract with 4M HCl in Dioxane. The target hydrochloride precipitates immediately as a white solid.

• Crystallization:

  • Recrystallize from Ethanol/Ether (1:3). Dissolve in minimum hot ethanol, add ether until turbid, and cool slowly to 4°C.

2.2 Visualization of the Desymmetrization Logic

The following diagram illustrates the pathway to the target structure, highlighting the separation logic.

Caption: Logical workflow for separating the target mono-benzamide from bis-substituted impurities using pH-dependent solubility switching.

Part 3: Structural Determinants of Stability

Why does the Hydrochloride salt outperform the free base for storage and usage? The answer lies in the lattice energy provided by the hydrogen bond network.

3.1 The Hydrogen Bond Network

In the crystal lattice of the HCl salt, the chloride ion (

) acts as a central hub.

• Primary Interaction:

  (Strong electrostatic H-bond).

  • Distance: ~3.1–3.2 Å.

  • Multiplicity: Each

    typically accepts 2-3 H-bonds from ammonium groups, linking layers of molecules.

• Secondary Interaction:

  or .

  • The amide nitrogen is a weaker donor but contributes to the directional alignment of the phenyl rings.

• Conformational Lock: The salt formation "freezes" the cyclohexane ring. In the free base, the amine can undergo inversion; in the salt, the quaternary nitrogen is stereochemically rigid.

3.2 Visualization of H-Bonding Topology

The following diagram models the connectivity observed in this class of aminocyclohexane salts.

Caption: Schematic of the dominant non-covalent interactions stabilizing the N-(2-aminocyclohexyl)benzamide HCl crystal lattice.

References

• General Structure of Benzamide Derivatives

  • N-Cyclohexylbenzamide crystal structure analysis demonstrating the anti-disposition of N-H and Carbonyl groups.

  • Source:

• Conformational Analysis of 1,2-Diamines

  • Bennani, Y. L., & Hanessian, S. (1997). trans-1,2-Diaminocyclohexane derivatives as chiral reagents, scaffolds, and ligands for catalysis.[4] Chemical Reviews.

  • Context: Establishes the diequatorial preference of the trans-DACH scaffold used in this compound.

  • Source:

• Synthesis & Resolution Protocols

  • Detailed protocols for the resolution of trans-1,2-diaminocyclohexane and subsequent mono-functionaliz

  • Source:

• Related Sulfonamide Crystal Structures

  • Crystal structure of N-[(1S,2S)-2-aminocyclohexyl]-2,4,6-trimethylbenzenesulfonamide (Analogous structure showing intramolecular vs intermolecular bonding).

  • Source:

Sources

• 1. Crystal structure of (±)-[trans-cyclo­hexane-1,2-diylbis(aza­nedi­yl)]di­phospho­nium dibromide dichloro­methane disolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scholarlycommons.pacific.edu [scholarlycommons.pacific.edu]

Enantiomeric Excess Determination of DACH Derivatives: A Comparative Technical Guide

Executive Summary

1,2-Diaminocyclohexane (DACH) is a privileged chiral scaffold, serving as the backbone for blockbuster chemotherapeutics like Oxaliplatin and versatile organocatalysts (e.g., Trost ligands, Jacobsen catalysts). The determination of enantiomeric excess (ee) for DACH derivatives is non-trivial due to two primary chemical challenges: lack of strong chromophores in the native diamine and high polarity/basicity , which leads to peak tailing on silica-based stationary phases.

This guide moves beyond generic protocols to provide a comparative analysis of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR), and Capillary Electrophoresis (CE). It focuses on the causality of method selection—why you choose a specific protocol based on your derivative's electronic and physical properties.

Part 1: The Analytical Strategy (Decision Matrix)

Before selecting a protocol, the analyte's properties must be assessed. The native DACH molecule is UV-transparent, necessitating derivatization or refractive index (RI) detection. Complexed derivatives (like Oxaliplatin) or Schiff bases possess chromophores but introduce solubility constraints.

Decision Workflow

Figure 1: Strategic decision tree for selecting the appropriate ee determination method based on analyte physicochemical properties.

Part 2: Comparative Analysis of Methods

Method A: Chiral HPLC (The Gold Standard)

Best For: Final Quality Control (QC), validated methods (GMP), and separation of complex mixtures.

The Challenge: Native DACH causes severe peak tailing due to interaction with residual silanols on the silica support. The Solution: Use of immobilized polysaccharide columns (Chiralpak IA) which tolerate stronger solvents, or the addition of alkylamines (diethylamine) to the mobile phase to block silanol sites.

Feature	Direct Chiral HPLC	Derivatization + HPLC
Stationary Phase	Amylose/Cellulose (e.g., Chiralpak AD-H, IA)	Amylose/Cellulose
Detection	RI / ELSD (Low Sensitivity)	UV / Fluorescence (High Sensitivity)
Sample Prep	Simple dilution	Reaction with Benzoyl Chloride/TFAA
Resolution ( )	Moderate to High	Very High (π-π interactions enhance separation)
Throughput	20-30 min/run	>1 hour (prep + run)

Protocol 1: Direct Separation of Native DACH (High pH Resistant)

Note: This protocol uses a hybrid approach to manage basicity.

• Column: Chiralpak IA or IC (Immobilized phases are preferred over coated AD-H for amine stability).

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (DEA) [90 : 10 : 0.1 v/v/v].

  • Expert Insight: The 0.1% DEA is non-negotiable. It competes for the acidic silanol sites on the column, sharpening the amine peak.

• Flow Rate: 1.0 mL/min at 25°C.

• Detection: Refractive Index (RI) or UV at 210 nm (if using high-purity solvents; native absorption is weak).

Protocol 2: Derivatization for UV Detection (Bis-benzamide formation)

If high sensitivity is required (e.g., impurity analysis <0.1%), derivatization is mandatory.

• Reaction: Mix 10 mg DACH with 2.2 eq. Benzoyl Chloride and 2.5 eq. Triethylamine in DCM (0°C to RT, 30 min).

• Workup: Wash with NaHCO3, dry organic layer.

• HPLC: Inject onto Chiralpak AD-H.

• Mobile Phase: n-Hexane : Isopropanol (80:20).

• Detection: UV at 254 nm (Strong benzamide chromophore).

Method B: NMR Spectroscopy with Chiral Solvating Agents (CSAs)[1][2][3]

Best For: In-process monitoring, rapid screening of reaction optimization, no reference standard required.

The Mechanism: A Chiral Solvating Agent (CSA) forms a transient diastereomeric complex with the DACH derivative via hydrogen bonding. This induces a chemical shift difference (

) between enantiomers.

Critical Success Factor: The "Host-Guest" ratio. For diamines, a 2:1 (Acid:Amine) ratio often yields the best splitting.

Protocol: 1H NMR Determination

• Solvent:

  (Standard) or (Benzene often enhances separation due to anisotropic effects).

• CSA Selection:

  • (S)-Mandelic Acid:[1] Cheap, effective for native amines.

  • BINOL-Phosphoric Acid: High splitting power for bulky derivatives.

• Preparation:

  • Dissolve 5 mg of DACH derivative in 0.5 mL solvent.

  • Add 2-3 equivalents of the CSA.

  • Shake to ensure complex formation (salt formation is instantaneous).

• Analysis: Focus on the methine protons (

  ) of the cyclohexane ring.

  • Calculation:

    (where is the integration of the split peaks).

Method C: Capillary Electrophoresis (CE)[4][5]

Best For: Trace analysis, limited sample availability (<1 mg), and green chemistry compliance.

The Mechanism: Chiral selectors (Cyclodextrins) are added to the Background Electrolyte (BGE).[2][3] Enantiomers migrate at different velocities due to different binding constants with the cyclodextrin cavity.[3]

Protocol: Cyclodextrin-Modified CE

• Capillary: Fused silica, 50 cm effective length, 50

  m ID.

• BGE: 50 mM Phosphate buffer (pH 2.5).

  • Selector: 20 mM sulfated

    -cyclodextrin or 2,6-di-O-methyl- -cyclodextrin .

  • Expert Insight: Low pH ensures the amine is fully protonated (cationic), migrating toward the cathode, while the anionic sulfated-CD moves toward the anode, creating a "counter-current" separation that maximizes resolution.

• Voltage: 20-25 kV.

• Detection: UV at 200 nm (indirect detection can be used if no chromophore).

Part 3: Visualizing the Workflow (HPLC vs. NMR)

Figure 2: Workflow comparison showing the operational simplicity of NMR versus the multi-step precision of Derivatization-HPLC.

Part 4: Case Study - Oxaliplatin

Oxaliplatin represents a specific challenge: it is a platinum complex of

-DACH. The USP method does not separate the DACH enantiomers directly but separates the diastereomeric impurities and the geometric isomers.

• Requirement: To determine the ee of the ligand specifically, the ligand is often liberated (using sodium cyanide or thiourea) and then analyzed via Method A (Protocol 2) .

• Direct Drug Analysis: Chiralpak AD-H can separate the enantiomer of the drug itself using non-aqueous mobile phases (Hexane/EtOH), but the solubility of the platinum complex is often the limiting factor.

References

• Indian Academy of Sciences. (2010). Chiral trans-1,2-diaminocyclohexane derivatives as chiral solvating agents for carboxylic acids.[1] Journal of Chemical Sciences.[1] [Link]

• U.S. Pharmacopeia (USP). Oxaliplatin Monograph: Impurities and Assay. USP-NF. [Link]

• Phenomenex. Chiral HPLC Separations: Method Development Guide. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-rad.com [bio-rad.com]

A Senior Application Scientist's Guide to the Biological Activity of N-(2-aminocyclohexyl)benzamide Analogues: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the benzamide scaffold has emerged as a privileged structure, demonstrating a remarkable versatility in targeting a range of biological entities. Within this class, N-(2-aminocyclohexyl)benzamide and its analogues are gaining traction as a promising chemotype, particularly in the realm of oncology. This guide provides a comprehensive comparison of the biological activities of these analogues, grounded in experimental data and mechanistic insights, to empower researchers in their quest for novel therapeutics.

The N-(2-aminocyclohexyl)benzamide Scaffold: A Focus on Histone Deacetylase (HDAC) Inhibition

The N-(2-aminocyclohexyl)benzamide core is structurally analogous to the well-established class of N-(2-aminophenyl)benzamide HDAC inhibitors.[1][2] Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression.[3][4] By removing acetyl groups from lysine residues on histone proteins, HDACs promote a more condensed chromatin structure, leading to transcriptional repression.[5] In various cancers, the aberrant overexpression of HDACs is a common feature, contributing to the silencing of tumor suppressor genes and driving oncogenesis.[3][4]

The therapeutic rationale for targeting HDACs lies in the ability of inhibitors to restore the natural balance of histone acetylation, leading to the re-expression of silenced tumor suppressor genes, ultimately inducing cell cycle arrest, differentiation, and apoptosis in cancer cells.[2] The N-(2-aminophenyl)benzamide moiety is a known zinc-binding group that can effectively chelate the zinc ion in the active site of class I HDACs (HDAC1, 2, and 3), which are frequently dysregulated in cancer.[1][3][6] Given the structural similarity, N-(2-aminocyclohexyl)benzamide analogues are hypothesized to act through a similar mechanism, with the cyclohexyl ring offering a three-dimensional scaffold that can be exploited to enhance potency and selectivity.

Caption: Mechanism of HDAC inhibition by N-(2-aminocyclohexyl)benzamide analogues.

Comparative Biological Activity of Benzamide Analogues

While comprehensive structure-activity relationship (SAR) studies on a wide range of N-(2-aminocyclohexyl)benzamide analogues are still emerging, valuable insights can be gleaned from the existing literature on closely related benzamide derivatives. The following tables summarize the in vitro activity of various benzamide analogues against HDAC enzymes and cancer cell lines.

Table 1: In Vitro HDAC Inhibitory Activity of Selected Benzamide Analogues

Compound ID	Modifications from Core Scaffold	HDAC1 IC₅₀ (nM)	HDAC2 IC₅₀ (nM)	HDAC3 IC₅₀ (nM)	Reference
GK444	N-(2-aminophenyl)benzamide with pyroglutamic acid cap	100 - 361	100 - 361	100 - 361	[6]
GK718	N-(2-aminophenyl)benzamide with proline cap	139 - 259	139 - 259	139 - 259	[6]
Compound 13	2-methylamino benzamide	>15,000	>15,000	41	[7]
Compound 14	2-amino-6-fluorobenzamide	250	250	60	[7]
Compound 16	2-methylthiobenzamide	>20,000	>20,000	29	[7]
Compound 36	2-cyclopropylbenzamide	>25,000	>25,000	170	[7]

Note: The data for GK444 and GK718 are presented as a range as specific values for each isoform were not detailed in the source.

Table 2: In Vitro Antiproliferative Activity of Selected Benzamide Analogues

Compound ID	Cell Line	IC₅₀ (µM)	Reference
GK444	A549 (Lung Carcinoma)	Micromolar range	[1]
GK444	SF268 (Glioblastoma)	Micromolar range	[1]
GK718	A549 (Lung Carcinoma)	Micromolar range	[1]
GK718	SF268 (Glioblastoma)	Micromolar range	[1]
Compound 24a	HCT-116 (Colon Carcinoma)	Potent activity	[2]
Compound 24a	MCF-7 (Breast Adenocarcinoma)	Potent activity	[2]
Compound 24a	A549 (Lung Carcinoma)	Potent activity	[2]
Compound 4a	HCT-116 (Colon Carcinoma)	Excellent activity	[8]
Compound 4a	MCF-7 (Breast Adenocarcinoma)	Excellent activity	[8]
Compound 4a	A549 (Lung Carcinoma)	Excellent activity	[8]

Note: "Micromolar range" and "Potent/Excellent activity" are used where specific IC₅₀ values were not provided in the source material.

Structure-Activity Relationship (SAR) Insights

The data from these related benzamide analogues provide crucial insights into the structural modifications that influence biological activity:

• The Zinc-Binding Group is Critical: The 2-amino group on the phenyl or cyclohexyl ring is essential for coordinating with the zinc ion in the HDAC active site.[3][9]

• Substituents on the Benzamide Ring Modulate Potency and Selectivity: Modifications at the 2-position of the benzamide ring can dramatically alter HDAC isoform selectivity. For instance, a 2-methylthio group (Compound 16) confers high selectivity for HDAC3, while a 2-amino-6-fluoro substitution (Compound 14) results in a broader class I HDAC inhibitor profile.[7]

• The "Cap" Group Influences Cellular Activity: The "cap" group, which interacts with the surface of the enzyme, can be modified to improve physicochemical properties and cellular permeability, leading to enhanced antiproliferative activity.[1][8] The use of amino acid moieties like pyroglutamic acid and proline in GK444 and GK718 demonstrates this principle.[1]

Caption: Key structural components influencing the biological activity of N-(2-aminocyclohexyl)benzamide analogues.

Experimental Protocols

To ensure the reproducibility and validity of research in this area, detailed experimental protocols are paramount. The following are representative methodologies for key assays used to evaluate the biological activity of N-(2-aminocyclohexyl)benzamide analogues.

In Vitro HDAC Inhibition Assay (Fluorometric)

This assay quantifies the enzymatic activity of HDACs and the inhibitory potential of test compounds.

Principle: A fluorogenic HDAC substrate is deacetylated by the enzyme, making it susceptible to cleavage by a developer, which releases a fluorescent molecule. The intensity of the fluorescence is proportional to the HDAC activity.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the N-(2-aminocyclohexyl)benzamide analogue in DMSO. Create a dilution series to determine the IC₅₀ value.

• Enzyme and Substrate Preparation: Dilute recombinant human HDAC enzyme (e.g., HDAC1, 2, or 3) and the fluorogenic substrate in assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).[5]

• Reaction Incubation: In a 96-well microplate, add the diluted enzyme to wells containing the test compound or DMSO (vehicle control). Incubate at room temperature for a specified time (e.g., 15 minutes).[5]

• Substrate Addition: Add the diluted fluorogenic substrate to all wells to initiate the enzymatic reaction.

• Reaction Development: After a set incubation period (e.g., 30-60 minutes) at 37°C, add the developer solution to stop the reaction and generate the fluorescent signal.

• Fluorescence Measurement: Read the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

Caption: Workflow for a fluorometric in vitro HDAC inhibition assay.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic or antiproliferative effects of compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7, A549) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the N-(2-aminocyclohexyl)benzamide analogue for a specified duration (e.g., 48-72 hours). Include a vehicle control (DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Determine the IC₅₀ value from the dose-response curve.

Conclusion and Future Directions

The N-(2-aminocyclohexyl)benzamide scaffold represents a promising avenue for the development of novel anticancer agents, with a strong rationale for their action as HDAC inhibitors. The insights gained from the study of related benzamide analogues provide a solid foundation for the rational design and optimization of this chemical series. Future research should focus on a systematic exploration of the structure-activity relationships within the N-(2-aminocyclohexyl)benzamide class, with an emphasis on modulating HDAC isoform selectivity and improving pharmacokinetic properties. Such efforts will be instrumental in unlocking the full therapeutic potential of these compelling molecules.

References

• Giannini, G., et al. (2023). N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity. Journal of Medicinal Chemistry. [Link]

• Li, J., et al. (2022). N-2-(Phenylamino) Benzamide Derivatives as Dual Inhibitors of COX-2 and Topo I Deter Gastrointestinal Cancers via Targeting Inflammation and Tumor Progression. Journal of Medicinal Chemistry. [Link]

• Zhang, L., et al. (2021). Synthesis and biological evaluation of novel N-substituted benzamides as anti-migration agents for treatment of osteosarcoma. European Journal of Medicinal Chemistry. [Link]

• Wang, X., et al. (2023). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Molecules. [Link]

• Request PDF. (n.d.). N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity. ResearchGate. [Link]

• Kim, M., et al. (2022). Azumamides A-E: Isolation, Synthesis, Biological Activity, and Structure–Activity Relationship. Molecules. [Link]

• Wagner, F. F., et al. (2020). Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Medicinal Chemistry Letters. [Link]

• Al-Ostath, A., et al. (2024). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Molecules. [Link]

• Request PDF. (n.d.). Design and Synthesis of Novel N ‐(2‐aminophenyl)benzamide Derivatives as Histone Deacetylase Inhibitors and Their Antitumor Activity Study. ResearchGate. [Link]

• Perković, I., et al. (2024). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. International Journal of Molecular Sciences. [Link]

• Li, J., et al. (2022). N-2-(Phenylamino) Benzamide Derivatives as Dual Inhibitors of COX-2 and Topo I Deter Gastrointestinal Cancers via Targeting Inflammation and Tumor Progression. Journal of Medicinal Chemistry. [Link]

• Wang, Y., et al. (2020). Design, synthesis and biological evaluation of N-hydroxy-aminobenzyloxyarylamide analogues as novel selective κ opioid receptor antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• Li, S., et al. (2015). Design, synthesis and antiproliferative activities of novel benzamides derivatives as HDAC inhibitors. European Journal of Medicinal Chemistry. [Link]

• Yuki, H., et al. (2014). N-(2-amino-5-chlorobenzoyl)benzamidoxime derivatives inhibit human leukemia cell growth. Anticancer Research. [Link]

• Svirskis, S., et al. (2022). Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids. Arkivoc. [Link]

• Rivera, G., et al. (2022). Design, Synthesis and Biological Evaluation of 2-(2-Amino-5(6)-nitro-1H-benzimidazol-1-yl)-N-arylacetamides as Antiprotozoal Agents. Molecules. [Link]

• Varghese, S., et al. (2023). The Novel Benzamide Derivative, VKNG-2, Restores the Efficacy of Chemotherapeutic Drugs in Colon Cancer Cell Lines by Inhibiting the ABCG2 Transporter. International Journal of Molecular Sciences. [Link]

• Request PDF. (n.d.). Benzamide inhibitors of HDAC 1 and 2. ResearchGate. [Link]

• Sura, K., & Mielniczak, N. (2022). HDAC Inhibitors: Innovative Strategies for Their Design and Applications. Molecules. [Link]

• Perković, I., et al. (2024). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. International Journal of Molecular Sciences. [Link]

• Al-Qaisi, Z. A., et al. (2023). Design, Synthesis, and Cytotoxicity Evaluation of Sulfonamide Derivatives as Potential HDAC Inhibitors. Azerbaijan Pharmaceutical and Pharmacotherapy Journal. [Link]

Sources

• 1. N-(2-Aminophenyl)-benzamide Inhibitors of Class I HDAC Enzymes with Antiproliferative and Antifibrotic Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors [mdpi.com]
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Safety & Regulatory Compliance

Navigating the Uncharted: A Step-by-Step Guide to the Proper Disposal of N-(2-aminocyclohexyl)benzamide

Hazard Profile: An Evidence-Based Assessment

Given the absence of a dedicated SDS, a conservative approach to hazard assessment is paramount. Based on data from structurally similar compounds, N-(2-aminocyclohexyl)benzamide should be handled as a substance with the potential for the following hazards:

• Skin and Eye Irritation: Benzamide derivatives are known to cause skin and serious eye irritation.[1]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[1]

• Harmful if Swallowed: Similar compounds exhibit oral toxicity.[2][3]

• Potential for Genetic Defects: Some benzamides are suspected of causing genetic defects.[2][3]

Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[4][5] Work should be performed in a well-ventilated area or a chemical fume hood.[2][3]

The Disposal Workflow: A Systematic Approach

The proper disposal of N-(2-aminocyclohexyl)benzamide is a multi-step process that ensures the safety of laboratory personnel and compliance with environmental regulations. This workflow is designed to be a self-validating system, minimizing risks at each stage.

Caption: Disposal workflow for N-(2-aminocyclohexyl)benzamide.

Detailed Disposal Protocol

This protocol provides a step-by-step methodology for the safe disposal of N-(2-aminocyclohexyl)benzamide and associated waste.

Step 1: Waste Characterization and Segregation

• Identify the Waste Stream: Determine if the waste is pure N-(2-aminocyclohexyl)benzamide (solid), a solution in a solvent, or contaminated materials (e.g., gloves, weighing paper).

• Segregate Incompatibles: Do not mix N-(2-aminocyclohexyl)benzamide waste with other chemical waste streams unless compatibility has been confirmed. Incompatible materials can lead to hazardous reactions.

• Aqueous vs. Solvent-Based Waste: If N-(2-aminocyclohexyl)benzamide is in a solution, do not mix aqueous and organic solvent waste streams.

Step 2: Container Selection and Management

• Choose a Compatible Container: Use a container that is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[6][7] For solid waste, a clearly labeled, sealed bag may be appropriate before placing it in a larger hazardous waste container. For liquid waste, use a leak-proof bottle.

• Keep Containers Closed: Hazardous waste containers must remain closed at all times, except when adding waste.[6][7] This prevents the release of vapors and reduces the risk of spills.[7]

Step 3: Labeling

Proper labeling is a critical component of safe waste management and is mandated by regulatory bodies like the Environmental Protection Agency (EPA).[6][8]

• "Hazardous Waste" Designation: The container must be clearly marked with the words "Hazardous Waste."[6][7]

• Chemical Identification: Clearly write the full chemical name: "N-(2-aminocyclohexyl)benzamide." Avoid using abbreviations or chemical formulas.

• Hazard Identification: Based on the hazard profile, indicate the potential hazards (e.g., "Irritant," "Harmful if Swallowed").

• Contact Information: Include the name of the principal investigator and the laboratory location.

Labeling Component	Requirement	Rationale
Waste Identification	"Hazardous Waste"	Regulatory compliance and clear identification of contents.
Chemical Name	N-(2-aminocyclohexyl)benzamide	Ensures proper handling and disposal by waste management personnel.
Hazard Information	Irritant, Harmful if Swallowed	Communicates potential risks to all handlers.
Generator Information	PI Name, Lab Location	Accountability and contact point for any queries.

Step 4: Accumulation and Storage

• Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a designated SAA within the laboratory.[6] The SAA should be at or near the point of generation.

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.

Step 5: Final Disposal

• Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures for requesting a hazardous waste pickup from your EHS department or designated waste management provider.

• Licensed Disposal Company: The ultimate disposal of N-(2-aminocyclohexyl)benzamide should be carried out by a licensed chemical destruction plant, likely through controlled incineration with flue gas scrubbing.[2][4]

• Record Keeping: Maintain accurate records of the waste generated and its disposal, in line with your institution's policies and regulatory requirements.[8]

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[9]

• Personal Protective Equipment: Don appropriate PPE before attempting to clean the spill.

• Containment: For a solid spill, carefully sweep or scoop the material into a designated waste container, avoiding dust formation.[2][10] For a liquid spill, use an absorbent material like sand or a general-purpose binder to contain and collect the waste.[11]

• Decontamination: Clean the spill area thoroughly.

• Report: Report the spill to your laboratory supervisor and EHS department.

Conclusion

The responsible disposal of research chemicals like N-(2-aminocyclohexyl)benzamide is a cornerstone of laboratory safety and environmental protection. By adhering to this systematic, evidence-based protocol, researchers can confidently manage their chemical waste, ensuring a safe working environment and full regulatory compliance. Always prioritize consulting your institution's specific EHS guidelines, as they are the ultimate authority on waste management in your facility.

References

• New Jersey Department of Health. (n.d.). BENZAMIDE CAS Number - HAZARD SUMMARY. Retrieved from [Link]

• Shahid, D. (2026, February 3). Environmental Compliance Challenges in Biotech & Pharma Facilities. BBN. Retrieved from [Link]

• Bio Recovery. (2022, September 29). Understanding OSHA Regulations For Biohazardous Waste. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Retrieved from [Link]

• Occupational Safety and Health Administration. (2014, February 11). OSHA Technical Manual (OTM) - Section II: Chapter 2. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-N-cyclohexylbenzamide. PubChem. Retrieved from [Link]

• C&EN. (2024, August 30). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal [Video]. YouTube. Retrieved from [Link]

• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Purdue Engineering. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section III: Chapter 1. Retrieved from [Link]

• Stericycle. (2026, February 2). Healthcare Waste Regulations: What Changed in 2025—and What to Watch in 2026. Retrieved from [Link]

• TRC Companies. (n.d.). Lab Safety Services - Assessment & Compliance. Retrieved from [Link]

• ASU Environmental Health and Safety. (2023, March 10). Lab safety: Hazardous waste management [Video]. YouTube. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1926.55 - Gases, vapors, fumes, dusts, and mists. Retrieved from [Link]

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